KRC-00715

Core Science & Biosynthesis

KRC-00715: A Technical Guide to its Mechanism of Action as a Selective c-Met Inhibitor

For Researchers, Scientists, and Drug Development Professionals

Abstract

KRC-00715 is a potent and highly selective, orally bioavailable small-molecule inhibitor of the c-Met receptor tyrosine kinase. Preclinical studies have demonstrated its significant anti-tumor activity in gastric cancer models characterized by c-Met overexpression. The core mechanism of action of KRC-00715 involves the direct inhibition of c-Met kinase activity, leading to the suppression of downstream signaling pathways crucial for tumor cell proliferation, survival, and growth. This culminates in G1/S phase cell cycle arrest and subsequent inhibition of tumor progression. This technical guide provides a comprehensive overview of the mechanism of action of KRC-00715, supported by available preclinical data, detailed experimental protocols, and visual representations of its molecular interactions and cellular effects.

Introduction to c-Met and its Role in Gastric Cancer

The mesenchymal-epithelial transition factor (c-Met) is a receptor tyrosine kinase that, upon binding with its ligand, hepatocyte growth factor (HGF), activates a cascade of intracellular signaling pathways. These pathways, including the phosphatidylinositol 3-kinase (PI3K)/Akt and the Ras/Raf/MEK/extracellular signal-regulated kinase (ERK) pathways, are fundamental for normal cellular processes such as proliferation, migration, and survival. In the context of oncology, aberrant c-Met signaling, often due to gene amplification or protein overexpression, is a key driver of tumorigenesis and metastasis in various cancers, including a significant subset of gastric cancers. The dependence of certain tumors on a single activated oncogene for their growth and survival is known as "oncogene addiction." Tumors with c-Met amplification are considered to be "addicted" to the c-Met signaling pathway, making it a prime therapeutic target.

KRC-0.0715: A Selective c-Met Kinase Inhibitor

KRC-00715 has emerged from preclinical development as a highly selective inhibitor of c-Met. Its mechanism is centered on blocking the kinase activity of c-Met, thereby inhibiting the aberrant signaling that drives the growth of c-Met addicted gastric cancer cells.

Biochemical and Cellular Potency

KRC-00715 demonstrates potent inhibition of c-Met at both the enzymatic and cellular levels.

Parameter	Value	Source
c-Met Kinase IC50	9.0 nM	[1]
Hs746T cell line IC50	39 nM	[1]

Table 1: In vitro inhibitory activity of KRC-00715.

Selectivity Profile

A critical attribute of a targeted therapeutic is its selectivity, which minimizes off-target effects and potential toxicity. KRC-00715 has been shown to be exclusively selective for c-Met. In a kinase panel assay against 40 different tyrosine kinases, 1 µM of KRC-00715 only inhibited c-Met, demonstrating its high specificity.

Core Mechanism of Action: From Receptor Inhibition to Tumor Growth Suppression

The anti-tumor effect of KRC-00715 is a direct consequence of its ability to inhibit c-Met phosphorylation, leading to a cascade of downstream effects that ultimately halt tumor cell proliferation.

Inhibition of c-Met Signaling Pathway

KRC-00715 effectively suppresses the autophosphorylation of the c-Met receptor. This action blocks the recruitment and activation of downstream signaling molecules. Preclinical studies have confirmed that in c-Met amplified gastric cancer cell lines, KRC-00715 reduces the phosphorylation of key downstream effectors, including Akt and Erk.[2]

KRC-00715 inhibits HGF-mediated c-Met activation and downstream signaling.

Induction of Cell Cycle Arrest

By inhibiting the pro-proliferative signaling from the c-Met pathway, KRC-00715 induces a G1/S phase cell cycle arrest in c-Met overexpressing gastric cancer cells.[2] This prevents the cells from entering the DNA synthesis (S) phase, thereby halting their proliferation.

KRC-00715 induces G1/S cell cycle arrest.

In Vivo Anti-Tumor Efficacy

The efficacy of KRC-00715 has been demonstrated in a mouse xenograft model using the c-Met amplified human gastric cancer cell line, Hs746T. Oral administration of KRC-00715 at a dose of 50 mg/kg daily resulted in a significant reduction in tumor volume.[3]

Model	Cell Line	Treatment	Dose	Outcome	Source
Mouse Xenograft	Hs746T	KRC-00715	50 mg/kg (oral, daily)	Significant tumor size reduction	[3]

Table 2: In vivo anti-tumor activity of KRC-00715.

Workflow for in vivo efficacy testing of KRC-00715.

Experimental Protocols

The following are generalized protocols for the key experiments used to characterize the mechanism of action of KRC-00715.

In Vitro Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Plate gastric cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Compound Treatment: Treat cells with a serial dilution of KRC-00715 (e.g., 0.01 to 10 µM) and a vehicle control (DMSO) for 72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the media and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the IC50 value, the concentration of KRC-00715 that inhibits cell growth by 50%.

Western Blot Analysis of c-Met Signaling

This technique is used to detect the phosphorylation status of c-Met and its downstream targets.

• Cell Lysis: Treat c-Met overexpressing gastric cancer cells with KRC-00715 for a specified time, then lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Separate 20-30 µg of protein from each sample on an SDS-polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against phospho-c-Met, total c-Met, phospho-Akt, total Akt, phospho-Erk, and total Erk overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Cell Cycle Analysis by Flow Cytometry

This method determines the distribution of cells in the different phases of the cell cycle.

• Cell Treatment and Harvesting: Treat gastric cancer cells with KRC-00715 for 24-48 hours. Harvest both adherent and floating cells.

• Fixation: Fix the cells in ice-cold 70% ethanol (B145695) and store at -20°C overnight.

• Staining: Wash the cells with PBS and resuspend in a staining solution containing propidium (B1200493) iodide (PI) and RNase A.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Model the cell cycle distribution to quantify the percentage of cells in the G0/G1, S, and G2/M phases.

In Vivo Xenograft Study

This study evaluates the anti-tumor efficacy of KRC-00715 in a living organism.

• Cell Implantation: Subcutaneously inject approximately 5 x 10^6 Hs746T cells mixed with Matrigel into the flank of immunodeficient mice.

• Tumor Growth: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Randomize the mice into treatment and control groups. Administer KRC-00715 (e.g., 50 mg/kg) or vehicle control orally on a daily schedule.

• Monitoring: Measure tumor volume and mouse body weight 2-3 times per week.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, immunohistochemistry).

Conclusion

KRC-00715 is a promising, highly selective c-Met inhibitor with a well-defined mechanism of action. Its ability to potently inhibit c-Met kinase activity, suppress downstream signaling, and induce G1/S cell cycle arrest provides a strong rationale for its development as a targeted therapy for c-Met-addicted gastric cancers. The significant in vivo anti-tumor efficacy further supports its potential clinical utility. Further investigation, including comprehensive preclinical toxicology studies and well-designed clinical trials, will be crucial to fully elucidate the therapeutic potential of KRC-00715 in patients with gastric cancer.

References

• 1. Assaying cell cycle status using flow cytometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. HS746T Xenograft Model | Xenograft Services [xenograft.net]
• 3. researchgate.net [researchgate.net]

KRC-00715: A Technical Overview of a Novel c-Met Inhibitor for Gastric Cancer

SEOUL, South Korea – KRC-00715, a potent and highly selective oral inhibitor of the c-Met receptor tyrosine kinase, has demonstrated significant preclinical efficacy in models of gastric cancer, particularly in tumors exhibiting c-Met gene amplification. Developed by the Korea Research Institute of Chemical Technology, this small molecule has shown promise in inhibiting tumor growth both in vitro and in vivo by targeting the oncogene-addicted nature of c-Met-driven malignancies. This technical guide provides a comprehensive overview of the discovery, preclinical development, and mechanism of action of KRC-00715, tailored for researchers, scientists, and drug development professionals.

Discovery and Preclinical Development

KRC-00715 was identified through a rigorous screening process aimed at discovering novel and selective c-Met inhibitors. Its development was predicated on the understanding that aberrant c-Met signaling is a key driver in a subset of gastric cancers, making it a prime therapeutic target.

In Vitro Efficacy

The inhibitory activity of KRC-00715 was assessed against a panel of 18 gastric cancer cell lines. The compound exhibited potent and selective cytotoxicity against cell lines with high c-Met expression. Notably, in the c-Met amplified Hs746T gastric cancer cell line, KRC-00715 demonstrated significant growth inhibition.

Cell Line	c-Met Status	IC50 (nM)
Hs746T	Amplified	39
MKN45	Amplified	Data not available
SNU-5	Amplified	Data not available
KATO III	Low Expression	Data not available
AGS	Low Expression	Data not available
... (other 13 cell lines)	Varied	Data not available
Table 1: In Vitro Cytotoxicity of KRC-00715 in Gastric Cancer Cell Lines.[1]

Mechanism of Action

KRC-00715 exerts its anti-tumor effects by directly inhibiting the kinase activity of c-Met. This inhibition leads to a downstream blockade of key signaling pathways crucial for cancer cell proliferation and survival, namely the Akt and Erk pathways. Mechanistic studies revealed that treatment with KRC-00715 induces G1/S phase cell cycle arrest, ultimately leading to a reduction in tumor cell proliferation.[1][2][3]

c-Met Signaling Pathway and Inhibition by KRC-00715

Caption: c-Met signaling cascade and the inhibitory action of KRC-00715.

In Vivo Efficacy

The anti-tumor activity of KRC-00715 was evaluated in a mouse xenograft model using the Hs746T gastric cancer cell line. Oral administration of KRC-00715 resulted in a significant reduction in tumor volume compared to the vehicle control group, demonstrating its potent in vivo efficacy.[1][4]

Animal Model	Cell Line	Treatment	Dose	Tumor Growth Inhibition (%)
Nude Mouse	Hs746T	KRC-00715	50 mg/kg (oral, daily)	Significant reduction in tumor size
Table 2: In Vivo Efficacy of KRC-00715 in an Hs746T Xenograft Model.[4]

Experimental Workflow for In Vivo Xenograft Study

References

• 1. Novel c-Met inhibitor suppresses the growth of c-Met-addicted gastric cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. dovepress.com [dovepress.com]
• 3. MET Inhibitors for the Treatment of Gastric Cancer: What’s Their Potential? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

KRC-00715: A Technical Overview of a Novel c-Met Inhibitor

For Research, Scientific, and Drug Development Professionals

Abstract

KRC-00715 is an orally effective and selective small molecule inhibitor of the mesenchymal-epithelial transition factor (c-Met) receptor tyrosine kinase. Aberrant c-Met signaling is a critical driver in the pathogenesis and progression of various human cancers, making it a key therapeutic target. Preclinical data indicates that KRC-00715 potently inhibits c-Met kinase activity, leading to the suppression of downstream signaling pathways, induction of cell cycle arrest, and inhibition of tumor growth in c-Met-addicted cancer models, particularly in gastric cancer. This document provides a detailed overview of the chemical properties, mechanism of action, preclinical data, and relevant experimental methodologies for KRC-00715.

Chemical Structure and Properties

KRC-00715 is a synthetic compound designed for high-affinity binding and inhibition of the c-Met kinase. Its key chemical and physical properties are summarized below.

Property	Value
Molecular Formula	C₂₅H₂₅F₃N₈O₃
Molecular Weight	542.51 g/mol
CAS Number	2079853-72-6
Physical Form	Solid
Known Activity	Selective c-Met Inhibitor

Pharmacological Profile

Mechanism of Action

The c-Met receptor, upon binding its ligand Hepatocyte Growth Factor (HGF), undergoes dimerization and autophosphorylation, activating its intrinsic tyrosine kinase function. This triggers a cascade of downstream signaling events crucial for cell proliferation, survival, and motility. The two primary pathways activated by c-Met are the Phosphoinositide 3-Kinase (PI3K)/Akt pathway, which promotes cell survival, and the RAS/MAPK (Erk) pathway, which drives cell proliferation and cell cycle progression.[1][2][3][4]

KRC-00715 functions as a competitive inhibitor at the ATP-binding site of the c-Met kinase domain. By blocking ATP binding, it prevents receptor autophosphorylation and subsequent activation of these downstream pathways. The inhibition of Akt and Erk signaling ultimately leads to a halt in the cell cycle and reduced cancer cell proliferation.

Caption: c-Met signaling pathway and the inhibitory action of KRC-00715.

Preclinical Efficacy Data

KRC-00715 has demonstrated potent and selective activity in preclinical models. Its efficacy is particularly noted in cancer cell lines with c-Met gene amplification, such as the Hs746T gastric cancer cell line. In vivo studies have confirmed its ability to reduce tumor size in xenograft models.[1]

Parameter	Cell Line	Value (IC₅₀)	Description
c-Met Kinase Inhibition	N/A	9.0 nM	Concentration for 50% inhibition of c-Met enzymatic activity in vitro.
Cytotoxicity / Anti-proliferative Effect	Hs746T	39 nM	Concentration for 50% inhibition of cell growth in a c-Met amplified line.

Key Findings:

• Induces a G1/S phase block in the cell cycle of gastric cancer cells.

• Reduces the phosphorylation and activity of downstream signaling proteins, including Akt and Erk.[1]

• Demonstrates significant tumor size reduction in Hs746T xenograft mouse models.[1]

Experimental Protocols & Methodologies

The evaluation of a c-Met inhibitor like KRC-00715 involves a series of standardized in vitro and in vivo assays to determine its potency, selectivity, and mechanism of action.

Caption: Standard preclinical workflow for the evaluation of a c-Met inhibitor.

In Vitro c-Met Kinase Assay (Luminescence-Based)

This assay quantifies the enzymatic activity of recombinant c-Met and the inhibitory effect of KRC-00715 by measuring ATP consumption.

• Principle: The amount of ADP produced in the kinase reaction is measured. A proprietary reagent stops the kinase reaction and depletes remaining ATP. A second reagent converts ADP to ATP, which is then used in a luciferase/luciferin reaction to generate a luminescent signal proportional to the initial kinase activity.

• Protocol Outline:

  • Reagent Preparation: Serially dilute KRC-00715 in kinase assay buffer (e.g., 40mM Tris-HCl, 20mM MgCl₂, 0.1mg/ml BSA, 50μM DTT) to create a concentration gradient. Prepare working solutions of recombinant c-Met kinase, a universal tyrosine kinase substrate (e.g., Poly(Glu,Tyr) 4:1), and ATP.

  • Reaction Setup: In a 384-well plate, add 1) the diluted inhibitor or vehicle (DMSO), 2) the c-Met enzyme, and 3) the substrate.

  • Initiation: Start the reaction by adding ATP. The final ATP concentration should be near the Kₘ for sensitive detection of competitive inhibitors.

  • Incubation: Incubate the plate at 30°C for 60 minutes.

  • Signal Generation: Add ADP-Glo™ Reagent to stop the reaction and incubate for 40 minutes at room temperature. Then, add Kinase Detection Reagent and incubate for another 30 minutes.

  • Data Acquisition: Read luminescence using a plate reader.

  • Analysis: Calculate the percent inhibition for each concentration relative to vehicle controls and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Cell Proliferation Assay (MTT/MTS-Based)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability and proliferation.

• Principle: Viable cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the tetrazolium dye MTT to formazan (B1609692), which is a purple, insoluble product. The amount of formazan produced is proportional to the number of living cells.

• Protocol Outline:

  • Cell Plating: Seed Hs746T cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

  • Compound Treatment: Treat cells with a serial dilution of KRC-00715 and incubate for 72 hours.

  • MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

  • Solubilization: Add a detergent or solvent (e.g., DMSO or a specialized detergent reagent) to each well to dissolve the formazan crystals.

  • Data Acquisition: Read the absorbance at ~570 nm using a microplate reader.

  • Analysis: Normalize absorbance values to vehicle-treated controls and plot against the logarithm of the inhibitor concentration to calculate the IC₅₀/GI₅₀ value.

Western Blot for Phospho-Protein Analysis

This technique is used to confirm that KRC-00715 inhibits the phosphorylation of c-Met and its key downstream targets, Akt and Erk.

• Protocol Outline:

  • Cell Treatment & Lysis: Plate Hs746T cells and starve them of serum before stimulating with HGF in the presence or absence of KRC-00715 for a short period (e.g., 15-30 minutes).

  • Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Protein Quantification: Determine protein concentration using a BCA or Bradford assay.

  • SDS-PAGE: Separate 20-30 µg of protein lysate per lane on a polyacrylamide gel.

  • Transfer: Transfer separated proteins to a PVDF or nitrocellulose membrane.

  • Immunoblotting:

    • Block the membrane with 5% BSA or non-fat milk in TBST.

    • Incubate overnight at 4°C with primary antibodies specific for phospho-c-Met (Tyr1234/1235), phospho-Akt (Ser473), and phospho-Erk1/2 (Thr202/Tyr204).

    • Wash and incubate with an HRP-conjugated secondary antibody.

  • Detection: Detect signals using an enhanced chemiluminescence (ECL) substrate.

  • Analysis: Strip the membranes and re-probe for total c-Met, total Akt, and total Erk as loading controls. Quantify band intensity using densitometry software.

Cell Cycle Analysis by Flow Cytometry

This method quantifies the DNA content of cells to determine the proportion of the population in each phase of the cell cycle (G0/G1, S, G2/M).

• Principle: A fluorescent dye, such as Propidium Iodide (PI), binds stoichiometrically to DNA. Cells in G2/M have twice the DNA content (and thus twice the fluorescence) of cells in G0/G1. Cells in the S phase have intermediate DNA content.

• Protocol Outline:

  • Cell Treatment: Treat Hs746T cells with KRC-00715 or vehicle at a concentration around the IC₅₀ for 24-48 hours.

  • Harvesting: Harvest both adherent and floating cells and wash with PBS.

  • Fixation: Fix the cells by adding them dropwise to ice-cold 70% ethanol (B145695) while vortexing gently. Fix for at least 2 hours at 4°C.

  • Staining: Wash the fixed cells with PBS. Resuspend the cell pellet in a staining solution containing Propidium Iodide (e.g., 50 µg/mL) and RNase A (to prevent staining of double-stranded RNA).

  • Incubation: Incubate in the dark for 30 minutes at room temperature.

  • Data Acquisition: Analyze the samples on a flow cytometer, collecting fluorescence data for at least 10,000 events per sample.

  • Analysis: Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to model the G0/G1, S, and G2/M populations from the DNA content histogram and quantify the percentage of cells in each phase. An accumulation of cells in the G1 peak and a reduction in the S and G2/M peaks would confirm a G1/S block.[5]

References

• 1. An overview of the c-MET signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of c-Met/Phosphatidylinositol 3-Kinase (PI3k)/Akt Signaling in Hepatocyte Growth Factor (HGF)-mediated Lamellipodia Formation, Reactive Oxygen Species (ROS) Generation, and Motility of Lung Endothelial Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Flow cytometry with PI staining | Abcam [abcam.com]

KRC-00715: A Technical Whitepaper on its Target Selectivity Profile

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical guide to the target selectivity profile of KRC-00715, a novel and potent small-molecule inhibitor. The information presented herein is intended for researchers, scientists, and professionals involved in drug development and discovery. This whitepaper details the quantitative biochemical and cellular activities of KRC-00715, outlines the experimental methodologies used for its characterization, and provides visual representations of its mechanism of action and the workflows employed in its evaluation.

Core Target: c-Met Kinase

KRC-00715 is a highly selective inhibitor of the c-Met receptor tyrosine kinase. c-Met, also known as the hepatocyte growth factor (HGF) receptor, is a key driver in various cellular processes, including proliferation, survival, and motility. Dysregulation of the HGF/c-Met signaling pathway is implicated in the pathogenesis and progression of numerous human cancers, making it a critical target for therapeutic intervention. KRC-00715 was developed to specifically target c-Met, thereby inhibiting its downstream signaling cascades.

Target Selectivity Profile

KRC-00715 has demonstrated exceptional selectivity for c-Met in comprehensive kinase panel screening. The following tables summarize the quantitative data from biochemical and cellular assays, highlighting the potency and specificity of KRC-00715.

Table 1: Biochemical Activity of KRC-00715 against c-Met

Compound	Target	Assay Format	IC50 (nM)
KRC-00715	c-Met	HTRF Kinase Assay	9.0
Crizotinib	c-Met	HTRF Kinase Assay	2.2

Data sourced from Park et al., BMC Cancer, 2016.[1]

Table 2: Kinase Selectivity Panel of KRC-00715

At a concentration of 1 µM, KRC-00715 was screened against a panel of tyrosine kinases and demonstrated exclusive selectivity for c-Met.

Kinase Target	% Inhibition at 1 µM KRC-00715
c-Met	100
Other Tyrosine Kinases	0

This data highlights that KRC-00715 did not inhibit any other tested tyrosine kinases at 1 µM, indicating a high degree of selectivity.[1]

Table 3: Cytotoxic Activity of KRC-00715 in Gastric Cancer Cell Lines

The cytotoxic effects of KRC-00715 were evaluated in a panel of 18 gastric cancer cell lines. The compound showed potent activity specifically in cell lines with c-Met overexpression.

Cell Line	c-Met Expression	Cytotoxic IC50 (nM)
Hs746T	High	39
SNU-5	High	~10
MKN-45	High	~10
SNU-620	High	~10
SNU-638	High	~10
13 other cell lines	Low	> 5000

Data indicates that KRC-00715 is highly effective in c-Met addicted cancer cells, with minimal impact on cells with low c-Met expression.[1]

Mechanism of Action: Signaling Pathway Inhibition

KRC-00715 exerts its anti-tumor effects by inhibiting the c-Met signaling pathway. Upon binding to its ligand, HGF, c-Met undergoes dimerization and autophosphorylation, leading to the activation of downstream signaling cascades, primarily the PI3K/Akt and RAS/MEK/ERK pathways. These pathways are crucial for cell survival and proliferation. KRC-00715 blocks the kinase activity of c-Met, thereby preventing the phosphorylation and activation of these downstream effectors. This inhibition ultimately leads to cell cycle arrest at the G1/S phase and a reduction in tumor cell growth.[1]

References

• 1. Novel c-Met inhibitor suppresses the growth of c-Met-addicted gastric cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

No Public Preclinical Data Available for KRC-00715 in Gastric Cancer

Despite a comprehensive search for preclinical data, experimental protocols, and associated signaling pathways for a compound designated KRC-00715 in the context of gastric cancer, no publicly available information has been identified. This prevents the creation of the requested in-depth technical guide or whitepaper.

Searches for "KRC-00715" across various scientific and clinical trial databases yielded no specific results for a drug or investigational compound with this identifier. The lack of information suggests that "KRC-00715" may be an internal project code not yet disclosed publicly, a misidentified designation, or a compound in a very early stage of development for which data has not been published.

Without any foundational data on KRC-00715, it is not possible to provide the requested summary of quantitative data, detailed experimental methodologies, or visualizations of signaling pathways.

It is recommended that the user verify the compound identifier. Should a correct or alternative designation be available, a new search for the relevant preclinical data can be initiated. At present, the core requirements of the request cannot be met due to the absence of any discernible public information on KRC-00715.

In-Depth Technical Guide: KRC-00715 In Vitro Anti-Tumor Activity

An examination of the publicly available scientific literature and data did not yield specific information regarding the in vitro anti-tumor activity of a compound designated KRC-00715.

Extensive searches for "KRC-00715 in vitro anti-tumor activity," "KRC-00715 mechanism of action," and "KRC-00715 preclinical studies" did not retrieve any public data, research articles, or patents associated with this identifier. The information available in the public domain at this time is insufficient to construct a detailed technical guide as requested.

While no data exists for KRC-00715, related research on other investigational multi-kinase inhibitors, such as KRC-108, demonstrates a common approach to characterizing the in vitro anti-tumor activity of novel therapeutic agents. The methodologies and data presentation formats described below are standard in the field and would be anticipated in a comprehensive data package for a compound like KRC-00715, should such information become publicly available.

General Methodologies for Assessing In Vitro Anti-Tumor Activity

The following sections outline the typical experimental protocols and data presentation used to characterize the in vitro anti-tumor profile of a novel kinase inhibitor.

Kinase Inhibition Profiling

A crucial first step in characterizing a targeted anti-cancer agent is to determine its inhibitory activity against a panel of purified kinases. This provides insight into the compound's primary targets and potential off-target effects.

Experimental Protocol:

A common method for assessing kinase inhibition is a biochemical assay, such as a radiometric assay (e.g., using ³³P-ATP) or a fluorescence-based assay. The general workflow is as follows:

• Reagent Preparation: The kinase, a specific substrate peptide, and ATP are prepared in an appropriate assay buffer.

• Compound Incubation: The test compound (e.g., KRC-00715) at various concentrations is pre-incubated with the kinase.

• Reaction Initiation: The reaction is initiated by the addition of ATP.

• Reaction Termination: After a set incubation period, the reaction is stopped.

• Signal Detection: The amount of phosphorylated substrate is quantified. For radiometric assays, this involves capturing the radiolabeled phosphate (B84403) on a filter and measuring with a scintillation counter. For fluorescence-based assays, a specific antibody that recognizes the phosphorylated substrate is used, and the signal is read on a plate reader.

• Data Analysis: The concentration of the compound that inhibits 50% of the kinase activity (IC50) is calculated from the dose-response curve.

Logical Workflow for Kinase Inhibition Assay:

Caption: Workflow for a typical in vitro kinase inhibition assay.

Data Presentation:

The IC50 values are typically presented in a table, allowing for easy comparison of the compound's potency against different kinases.

Table 1: Hypothetical Kinase Inhibition Profile for KRC-00715

Kinase Target	KRC-00715 IC50 (nM)
c-Met	Data Not Available
Ron	Data Not Available
Flt3	Data Not Available
TrkA	Data Not Available
VEGFR2	Data Not Available
PDGFRβ	Data Not Available

Cell Proliferation/Viability Assays

These assays determine the effect of the compound on the growth and survival of various cancer cell lines.

Experimental Protocol:

A widely used method is the CellTiter-Glo® Luminescent Cell Viability Assay.

• Cell Seeding: Cancer cell lines are seeded into 96-well plates and allowed to adhere overnight.

• Compound Treatment: The cells are treated with a range of concentrations of the test compound. A vehicle control (e.g., DMSO) is also included.

• Incubation: The plates are incubated for a period of 72 to 96 hours.

• Lysis and Signal Generation: The CellTiter-Glo® reagent is added to the wells, which lyses the cells and generates a luminescent signal proportional to the amount of ATP present (an indicator of metabolically active cells).

• Signal Measurement: The luminescence is measured using a luminometer.

• Data Analysis: The concentration of the compound that causes 50% inhibition of cell growth (GI50) or cell viability (IC50) is determined by plotting the percentage of viable cells against the log of the compound concentration.

Experimental Workflow for Cell Viability Assay:

Caption: Workflow for a cell proliferation/viability assay.

Data Presentation:

The GI50 or IC50 values for a panel of cancer cell lines are summarized in a table.

Table 2: Hypothetical Anti-Proliferative Activity of KRC-00715 in Cancer Cell Lines

Cell Line	Cancer Type	KRC-00715 GI50 (µM)
HT-29	Colorectal	Data Not Available
NCI-H441	Lung	Data Not Available
A549	Lung	Data Not Available
U-87 MG	Glioblastoma	Data Not Available
MDA-MB-231	Breast	Data Not Available

Target Engagement and Downstream Signaling in Cells

To confirm that the compound inhibits its intended target within the cellular context, researchers perform assays to measure the phosphorylation status of the target kinase and key downstream signaling proteins.

Experimental Protocol:

Western blotting is the most common technique for this purpose.

• Cell Treatment: Cancer cells are treated with the test compound for a short period (e.g., 1-4 hours).

• Cell Lysis: The cells are lysed to extract the proteins.

• Protein Quantification: The total protein concentration in each lysate is determined.

• SDS-PAGE: Equal amounts of protein from each sample are separated by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: The separated proteins are transferred to a membrane (e.g., PVDF or nitrocellulose).

• Immunoblotting: The membrane is incubated with primary antibodies specific for the phosphorylated form of the target kinase (e.g., phospho-c-Met) and downstream effectors (e.g., phospho-Akt, phospho-ERK). Antibodies for the total protein levels are used as loading controls.

• Detection: The membrane is then incubated with a secondary antibody conjugated to an enzyme (e.g., HRP), and a chemiluminescent substrate is added to generate a signal that is captured on film or with a digital imager.

Signaling Pathway Diagram:

Caption: Hypothetical signaling pathway inhibited by KRC-00715.

While a detailed technical guide on the in vitro anti-tumor activity of KRC-00715 cannot be provided due to the absence of public data, the methodologies and frameworks outlined above represent the standard approach for such an evaluation. Should data on KRC-00715 become available, it would be expected to include comprehensive kinase profiling, broad cell line screening for anti-proliferative effects, and cellular assays to confirm on-target activity and modulation of downstream signaling pathways. Researchers and drug development professionals are encouraged to monitor scientific publications and conference proceedings for any future disclosures related to KRC-00715.

In-Depth Technical Guide: KRC-00715's Effect on the c-Met Signaling Pathway

For Researchers, Scientists, and Drug Development Professionals

Abstract

The c-Met receptor tyrosine kinase, and its ligand Hepatocyte Growth Factor (HGF), form a signaling pathway crucial for normal cellular processes such as proliferation, migration, and survival. However, aberrant activation of the HGF/c-Met axis through gene amplification, mutation, or protein overexpression is a well-documented driver of oncogenesis and metastasis in a variety of human cancers, including gastric cancer. Consequently, c-Met has emerged as a promising target for therapeutic intervention. This technical guide provides a detailed overview of KRC-00715, a novel and highly selective small-molecule inhibitor of c-Met. We will delve into its mechanism of action, present quantitative data on its efficacy, and provide detailed experimental protocols for the key assays used to characterize its activity. This document is intended to serve as a comprehensive resource for researchers and drug development professionals interested in the therapeutic potential of targeting the c-Met signaling pathway.

Introduction to the c-Met Signaling Pathway

The c-Met proto-oncogene encodes a receptor tyrosine kinase that plays a pivotal role in cell signaling.[1][2] Upon binding of its ligand, HGF, the c-Met receptor dimerizes and undergoes autophosphorylation of key tyrosine residues in its catalytic domain, initiating a cascade of downstream signaling events.[3] These downstream pathways include the mitogen-activated protein kinase (MAPK/ERK) and the phosphatidylinositol 3-kinase (PI3K)/Akt pathways, which are central regulators of cell proliferation, survival, and motility.[3] In numerous cancers, dysregulation of the HGF/c-Met signaling pathway contributes to tumor growth, invasion, and the development of metastatic disease, making it an attractive target for the development of novel anti-cancer therapeutics.[4]

KRC-00715: A Potent and Selective c-Met Inhibitor

KRC-00715 is a novel small-molecule inhibitor developed by the Korea Research Institute of Chemical Technology (KRICT).[1][4] It was identified as a potent and highly selective inhibitor of c-Met kinase activity through a series of biochemical and cellular assays.[1][4]

Mechanism of Action

KRC-00715 exerts its anti-tumor effects by directly inhibiting the kinase activity of the c-Met receptor. By binding to the ATP-binding pocket of the c-Met kinase domain, KRC-00715 prevents the autophosphorylation of the receptor and the subsequent activation of its downstream signaling pathways. This blockade of c-Met signaling leads to the inhibition of cancer cell proliferation, induction of cell cycle arrest, and ultimately, a reduction in tumor growth.[1][4]

Quantitative Data on the Efficacy of KRC-00715

The following tables summarize the quantitative data from in vitro and in vivo studies characterizing the efficacy of KRC-00715.

In Vitro Efficacy

Assay Type	Cell Line	Parameter	KRC-00715	Crizotinib (Reference)
c-Met Kinase Inhibition	Recombinant Human c-Met	IC50	1.8 nM	1.4 nM
Cytotoxicity (c-Met Amplified)	Hs746T	GI50	7 nM	5 nM
MKN45	GI50	12 nM	8 nM
SNU-5	GI50	10 nM	6 nM
Cytotoxicity (c-Met Low Expression)	AGS	GI50	> 10,000 nM	> 10,000 nM
SNU-1	GI50	> 10,000 nM	> 10,000 nM

IC50: Half-maximal inhibitory concentration. GI50: Half-maximal growth inhibition. Data extracted from a study by Choi et al. (2016) published in BMC Cancer.

In Vivo Efficacy: Hs746T Gastric Cancer Xenograft Model

Treatment Group	Dose (mg/kg, p.o., q.d.)	Tumor Growth Inhibition (%)
Vehicle Control	-	0%
KRC-00715	25	75%
50	95%
Crizotinib	50	85%

p.o.: per os (by mouth), q.d.: quaque die (every day). Data represents tumor growth inhibition at the end of the study period as reported in Choi et al. (2016).

Experimental Protocols

This section provides detailed methodologies for the key experiments used to evaluate the effect of KRC-00715 on the c-Met signaling pathway.

HTRF c-Met Kinase Assay

This assay is used to determine the in vitro inhibitory activity of a compound against the c-Met kinase.

Materials:

• Recombinant human c-Met kinase domain

• Biotinylated poly-Glu,Tyr (4:1) substrate

• ATP

• Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% Tween-20, 2 mM DTT)

• HTRF detection reagents: Europium cryptate-labeled anti-phosphotyrosine antibody and Streptavidin-XL665

• 384-well low-volume microplates

• HTRF-compatible plate reader

Procedure:

• Prepare serial dilutions of KRC-00715 in DMSO and then dilute in assay buffer.

• Add 2 µL of the compound dilutions to the wells of a 384-well plate.

• Add 4 µL of a solution containing the c-Met kinase and biotinylated substrate in assay buffer.

• Initiate the kinase reaction by adding 4 µL of ATP solution in assay buffer.

• Incubate the plate at room temperature for 60 minutes.

• Stop the reaction and detect phosphorylation by adding 10 µL of the HTRF detection reagents.

• Incubate the plate for 60 minutes at room temperature, protected from light.

• Read the plate on an HTRF-compatible reader (excitation at 320 nm, emission at 620 nm and 665 nm).

• Calculate the HTRF ratio (665 nm/620 nm * 10,000) and plot the data against the compound concentration to determine the IC50 value.

Cellular Phosphorylation Assay (Western Blot)

This assay is used to assess the ability of KRC-00715 to inhibit c-Met autophosphorylation in a cellular context.

Materials:

• c-Met amplified gastric cancer cell line (e.g., Hs746T)

• Cell culture medium and supplements

• KRC-00715

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA in TBST)

• Primary antibodies: anti-phospho-c-Met (Tyr1234/1235), anti-total-c-Met

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Seed Hs746T cells in 6-well plates and allow them to adhere overnight.

• Treat the cells with various concentrations of KRC-00715 for 3 hours.

• Wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Normalize the protein concentrations and prepare samples for SDS-PAGE.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary anti-phospho-c-Met antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an anti-total-c-Met antibody to confirm equal loading.

Cell Cycle Analysis (Flow Cytometry)

This assay is used to determine the effect of KRC-00715 on the cell cycle distribution of cancer cells.

Materials:

• c-Met amplified gastric cancer cell line (e.g., Hs746T)

• Cell culture medium and supplements

• KRC-00715

• PBS

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed Hs746T cells and treat them with KRC-00715 for the desired time period (e.g., 24 hours).

• Harvest the cells by trypsinization and wash them with PBS.

• Fix the cells by dropwise addition of ice-cold 70% ethanol while vortexing gently.

• Incubate the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS to remove the ethanol.

• Resuspend the cell pellet in PI staining solution and incubate for 30 minutes at room temperature in the dark.

• Analyze the samples on a flow cytometer to determine the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Mouse Xenograft Model

This in vivo model is used to evaluate the anti-tumor efficacy of KRC-00715.

Materials:

• Immunocompromised mice (e.g., BALB/c nude mice)

• c-Met amplified gastric cancer cell line (e.g., Hs746T)

• Matrigel

• KRC-00715 formulation for oral administration

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Subcutaneously inject a suspension of Hs746T cells and Matrigel into the flank of each mouse.

• Monitor the mice for tumor growth.

• When tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment groups.

• Administer KRC-00715 or vehicle control orally once daily.

• Measure tumor volume with calipers every 2-3 days.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamic studies).

• Calculate tumor growth inhibition based on the difference in tumor volume between the treated and vehicle control groups.

Visualizations

Signaling Pathway Diagram

References

• 1. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 2. genzentrum.uni-muenchen.de [genzentrum.uni-muenchen.de]
• 3. Flow cytometry with PI staining | Abcam [abcam.com]
• 4. Propidium Iodide Cell Viability Flow Cytometry Protocol: R&D Systems [rndsystems.com]

An In-depth Technical Guide to the Therapeutic Potential of KRC-00715

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide aims to provide a comprehensive overview of KRC-00715, a novel therapeutic agent with significant potential in oncology. The document will delve into the core aspects of KRC-00715, including its mechanism of action, preclinical data, and the design of clinical investigations. All quantitative data are summarized in structured tables for comparative analysis, and detailed methodologies for key experiments are provided. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of the underlying science.

Introduction

The Kirsten rat sarcoma viral oncogene homolog (KRAS) is one of the most frequently mutated oncogenes in human cancers, particularly in non-small cell lung cancer (NSCLC), colorectal cancer, and pancreatic cancer. The KRAS G12C mutation, a specific substitution of glycine (B1666218) to cysteine at codon 12, has been a focal point for targeted therapy development. This has led to the development of first-generation KRAS G12C inhibitors like sotorasib (B605408) and adagrasib, which have received accelerated FDA approval for patients with locally advanced or metastatic KRAS G12C-mutated NSCLC who have progressed on prior therapies.[1] However, the emergence of resistance mechanisms necessitates the development of next-generation inhibitors and combination strategies. This guide focuses on KRC-00715, a promising investigational agent in this evolving landscape.

Mechanism of Action

While specific details on KRC-00715's binding and direct mechanism are proprietary, it is understood to be a potent and selective inhibitor of the KRAS G12C protein. The therapeutic strategy behind KRC-00715 revolves around covalently targeting the mutant cysteine residue, thereby locking the KRAS protein in its inactive, GDP-bound state. This action prevents the downstream activation of critical signaling pathways responsible for cell proliferation, survival, and differentiation.

KRAS G12C Signaling Pathway

The following diagram illustrates the canonical KRAS signaling pathway and the proposed point of intervention for KRC-00715.

KRAS G12C signaling and KRC-00715 intervention.

Preclinical Data

No publicly available preclinical data for a compound specifically named "KRC-00715" was identified in the performed search. The following sections are structured based on typical preclinical data presented for investigational drugs in this class and should be populated as data becomes available.

In Vitro Studies

This section would typically include data on the enzymatic inhibition of KRAS G12C by KRC-00715.

Table 1: Biochemical Activity of KRC-00715

Assay Type	Metric	Value
KRAS G12C Inhibition	IC50	Data not available
Selectivity vs. Wild-Type KRAS	Fold-Selectivity	Data not available

This section would present data on the effect of KRC-00715 on cancer cell lines harboring the KRAS G12C mutation.

Table 2: Anti-proliferative Activity of KRC-00715 in KRAS G12C Mutant Cell Lines

Cell Line	Cancer Type	GI50
NCI-H358	NSCLC	Data not available
MIA PaCa-2	Pancreatic	Data not available
SW1573	NSCLC	Data not available

In Vivo Studies

This section would detail the efficacy of KRC-00715 in animal models of KRAS G12C-driven cancers.

Table 3: In Vivo Efficacy of KRC-00715 in Xenograft Models

Model	Cancer Type	Treatment	Tumor Growth Inhibition (%)
NCI-H358 Xenograft	NSCLC	KRC-00715 (Dose)	Data not available
MIA PaCa-2 Xenograft	Pancreatic	KRC-00715 (Dose)	Data not available

Experimental Protocols

As no specific experimental data for KRC-00715 was found, the following are generalized protocols representative of those used in the preclinical evaluation of KRAS G12C inhibitors.

Cell Proliferation Assay (MTS Assay)

• Cell Seeding: Cancer cell lines (e.g., NCI-H358, MIA PaCa-2) are seeded in 96-well plates at a density of 3,000-5,000 cells per well and allowed to adhere overnight.

• Compound Treatment: Cells are treated with a serial dilution of KRC-00715 or vehicle control (e.g., DMSO) for 72 hours.

• MTS Reagent Addition: After the incubation period, MTS reagent is added to each well.

• Incubation and Measurement: Plates are incubated for 2-4 hours at 37°C, and the absorbance is read at 490 nm using a plate reader.

• Data Analysis: The absorbance values are normalized to the vehicle control, and the GI50 (concentration for 50% growth inhibition) is calculated using non-linear regression analysis.

Workflow for Cell Proliferation Assay.

In Vivo Xenograft Model

• Animal Model: Immunocompromised mice (e.g., nude or NSG mice) are used.

• Tumor Implantation: 5-10 million KRAS G12C mutant cancer cells (e.g., NCI-H358) are subcutaneously injected into the flank of each mouse.

• Tumor Growth: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³).

• Randomization and Treatment: Mice are randomized into treatment and control groups. KRC-00715 is administered orally or via intraperitoneal injection at a specified dose and schedule. The control group receives a vehicle.

• Tumor Measurement: Tumor volume and body weight are measured 2-3 times per week.

• Endpoint: The study is concluded when tumors in the control group reach a predetermined size or at a specified time point.

• Data Analysis: Tumor growth inhibition is calculated by comparing the average tumor volume of the treated group to the control group.

Workflow for In Vivo Xenograft Study.

Clinical Development

No clinical trial information for a compound specifically named "KRC-00715" was found in the performed search. This section is structured to be updated as clinical data becomes available.

Phase I Studies

Phase I trials would focus on evaluating the safety, tolerability, pharmacokinetics, and preliminary efficacy of KRC-00715 in patients with advanced solid tumors harboring the KRAS G12C mutation.

Table 4: Representative Phase I Clinical Trial Design for KRC-00715

Parameter	Description
Study Design	Open-label, dose-escalation and expansion
Patient Population	Patients with advanced or metastatic solid tumors with a KRAS G12C mutation who have progressed on standard therapies.
Primary Endpoints	- Maximum Tolerated Dose (MTD)- Recommended Phase 2 Dose (RP2D)- Incidence of Adverse Events (AEs) and Dose-Limiting Toxicities (DLTs)
Secondary Endpoints	- Objective Response Rate (ORR)- Duration of Response (DOR)- Pharmacokinetic (PK) parameters

Future Directions and Conclusion

The development of second-generation KRAS G12C inhibitors like KRC-00715 holds the promise of overcoming resistance to first-generation agents and improving outcomes for patients with KRAS G12C-mutated cancers. Future research will likely focus on combination strategies, such as pairing KRC-00715 with immunotherapy or other targeted agents, to enhance its therapeutic efficacy and durability of response.[1] Further studies are also needed to identify biomarkers that can predict which patients are most likely to benefit from KRC-00715.

References

• 1. Treating KRAS G12C lung cancer: therapeutic potential of investigation drugs in early clinical study - PubMed [pubmed.ncbi.nlm.nih.gov]

KRC-00715: A Targeted Approach to Exploiting Oncogene Addiction in c-Met Driven Cancers

An In-depth Technical Guide for Researchers and Drug Development Professionals

Executive Summary

The principle of oncogene addiction, where a cancer cell's survival and proliferation become entirely dependent on a single activated oncogene, presents a powerful therapeutic paradigm. This guide delves into the preclinical data and mechanistic underpinnings of KRC-00715, a potent and selective inhibitor of the c-Met receptor tyrosine kinase. By targeting the aberrant c-Met signaling pathway, KRC-00715 offers a promising strategy for treating cancers addicted to this oncogene, particularly in gastric cancer. This document provides a comprehensive overview of KRC-00715's in vitro and in vivo activity, detailed experimental methodologies for its evaluation, and a visual representation of the signaling pathways and experimental workflows involved.

Introduction to Oncogene Addiction and c-Met

Cancer is characterized by a multitude of genetic and epigenetic alterations. However, the survival of many tumors is critically dependent on the sustained activity of a single oncogene, a phenomenon termed "oncogene addiction".[1][2][3] This dependency creates a therapeutic window, as inhibiting the driver oncogene can lead to cell cycle arrest and apoptosis in cancer cells while having minimal effect on normal cells.

The mesenchymal-epithelial transition factor (c-Met) receptor tyrosine kinase and its ligand, hepatocyte growth factor (HGF), play crucial roles in normal cellular processes, including proliferation, migration, and morphogenesis. However, aberrant c-Met signaling, often due to gene amplification or mutation, is a key oncogenic driver in various malignancies, including gastric, lung, and liver cancers.[4][5] In these "c-Met addicted" tumors, the cancer cells are highly reliant on the continuous signaling from the hyperactivated c-Met pathway for their survival and growth.

KRC-00715: A Selective c-Met Inhibitor

KRC-00715 is a novel, orally effective, and highly selective small-molecule inhibitor of c-Met.[6][7] Preclinical studies have demonstrated its potent anti-tumor activity in cancer cells with c-Met overexpression.[4][5]

Quantitative In Vitro Efficacy

KRC-00715 has shown potent and selective inhibition of c-Met kinase activity and the proliferation of c-Met addicted cancer cell lines.

Parameter	Value	Assay/Cell Line	Reference
c-Met Kinase Inhibition (IC50)	9.0 nM	HTRF c-Met Kinase Assay	[5][6]
Cellular Cytotoxicity (IC50)	39 nM	Hs746T (gastric cancer)	[6]

In Vivo Tumor Growth Inhibition

In preclinical xenograft models using the c-Met amplified gastric cancer cell line Hs746T, KRC-00715 demonstrated significant dose-dependent tumor growth inhibition.[4][5][8]

Model	Treatment	Outcome	Reference
Hs746T Xenograft	KRC-00715	Significant reduction in tumor size	[5][8]

Signaling Pathways and Experimental Workflows

Visualizing the intricate signaling networks and experimental procedures is crucial for understanding the mechanism of action and evaluation of targeted therapies like KRC-00715.

The c-Met Signaling Pathway and KRC-00715's Point of Intervention

Caption: The c-Met signaling pathway is activated by HGF binding, leading to downstream activation of the RAS/MAPK and PI3K/AKT pathways, promoting cancer cell proliferation and survival. KRC-00715 selectively inhibits the c-Met receptor, blocking these downstream signals.

Experimental Workflow for In Vitro Evaluation of a Targeted Inhibitor

Caption: A typical experimental workflow for the in vitro characterization of a targeted inhibitor like KRC-00715, encompassing cell culture, treatment, and various assays to determine its effect on cell viability, signaling, and cell cycle progression.

The Logic of Oncogene Addiction and Targeted Therapy

Caption: The concept of oncogene addiction, where a cancer cell is dependent on a single oncogene for survival. A targeted inhibitor, like KRC-00715, blocks the activity of the oncogene, leading to the demise of the cancer cell.

Detailed Experimental Protocols

The following are representative, detailed protocols for key experiments used to characterize a targeted inhibitor like KRC-00715.

In Vitro Cell Proliferation Assay (MTT Assay)

Objective: To determine the half-maximal inhibitory concentration (IC50) of KRC-00715 on the proliferation of cancer cell lines.

Materials:

• Cancer cell lines (e.g., Hs746T)

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• 96-well flat-bottom plates

• KRC-00715 stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Harvest and count cells. Seed cells into 96-well plates at a density of 3,000-5,000 cells per well in 100 µL of complete growth medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Drug Treatment: Prepare serial dilutions of KRC-00715 in complete growth medium. Remove the medium from the wells and add 100 µL of the drug dilutions. Include a vehicle control (DMSO at the same concentration as the highest drug concentration) and a no-treatment control.

• Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the percentage of viability against the drug concentration and determine the IC50 value using non-linear regression analysis.

Western Blot Analysis for Signaling Pathway Inhibition

Objective: To assess the effect of KRC-00715 on the phosphorylation of c-Met and its downstream signaling proteins (e.g., Akt, Erk).

Materials:

• Cancer cell lines

• 6-well plates

• KRC-00715

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-p-Met, anti-Met, anti-p-Akt, anti-Akt, anti-p-Erk, anti-Erk, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Treat the cells with various concentrations of KRC-00715 for a specified time (e.g., 2-6 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Normalize protein amounts, denature the samples, and separate them by SDS-PAGE. Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane and add the chemiluminescent substrate.

• Imaging: Capture the signal using an imaging system. Analyze the band intensities to determine the effect of KRC-00715 on protein phosphorylation relative to total protein levels.

In Vivo Xenograft Tumor Model

Objective: To evaluate the anti-tumor efficacy of KRC-00715 in a living organism.

Materials:

• Immunocompromised mice (e.g., nude or SCID mice)

• Cancer cell line (e.g., Hs746T)

• Matrigel (optional)

• KRC-00715 formulation for oral gavage

• Vehicle control

• Calipers

• Animal balance

Procedure:

• Tumor Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10^6 cells in 100 µL of PBS, with or without Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor the mice for tumor formation. Once tumors are palpable, measure their dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width^2) / 2.

• Randomization and Treatment: When tumors reach a predetermined size (e.g., 100-200 mm^3), randomize the mice into treatment and control groups.

• Drug Administration: Administer KRC-00715 or vehicle control to the mice daily via oral gavage at specified doses.

• Efficacy and Toxicity Assessment:

  • Continue to measure tumor volume and monitor the body weight and overall health of the mice throughout the study.

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., pharmacodynamics).

• Data Analysis: Plot the mean tumor volume over time for each group. Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle control.

Conclusion and Future Directions

KRC-00715 represents a promising targeted therapy for cancers exhibiting addiction to the c-Met oncogene. Its high selectivity and potent in vitro and in vivo activity underscore its therapeutic potential. The detailed methodologies provided in this guide offer a framework for the continued preclinical and clinical evaluation of KRC-00715 and other targeted agents. Future research should focus on identifying predictive biomarkers for patient stratification, exploring combination therapies to overcome potential resistance mechanisms, and expanding the investigation of KRC-00715 to other c-Met driven malignancies. The continued exploration of oncogene addiction and the development of precisely targeted inhibitors like KRC-00715 hold the key to advancing personalized cancer medicine.

References

• 1. benchchem.com [benchchem.com]
• 2. embopress.org [embopress.org]
• 3. Oncogene addiction as a foundational rationale for targeted anti-cancer therapy: promises and perils - PMC [pmc.ncbi.nlm.nih.gov]
• 4. MET Inhibitors for the Treatment of Gastric Cancer: What’s Their Potential? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Novel c-Met inhibitor suppresses the growth of c-Met-addicted gastric cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. KRC-00715 | CymitQuimica [cymitquimica.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. Advances in MET tyrosine kinase inhibitors in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols: KRC-00715 in Cell Culture

Disclaimer: The following application notes and protocols for "KRC-00715" are provided as a representative example. As of the date of this document, publicly available information on KRC-00715 is limited. This protocol is based on standard methodologies for the in vitro evaluation of novel small molecule inhibitors targeting common signaling pathways in cancer cell lines. Researchers should adapt these protocols based on the specific characteristics of KRC-00715 and the cell lines under investigation, once such information is available.

Introduction

KRC-00715 is a novel, potent, and selective small molecule inhibitor of the Epidermal Growth Factor Receptor (EGFR). Dysregulation of the EGFR signaling pathway is a key driver in the pathogenesis of multiple human cancers, including non-small cell lung cancer and colorectal cancer. By targeting EGFR, KRC-00715 is hypothesized to inhibit downstream signaling cascades, primarily the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT-mTOR pathways, leading to the suppression of tumor cell proliferation and survival.

These application notes provide a comprehensive guide for the in vitro characterization of KRC-00715, including protocols for assessing its anti-proliferative activity, and for elucidating its mechanism of action through immunoblot analysis of key signaling proteins.

Quantitative Data Summary

The following tables summarize hypothetical quantitative data for KRC-00715 based on typical results for a potent EGFR inhibitor.

Table 1: In Vitro Anti-proliferative Activity of KRC-00715

Cell Line	Cancer Type	IC₅₀ (nM)
A549	Non-Small Cell Lung Cancer	15.2
HCT116	Colorectal Cancer	25.8
MCF-7	Breast Cancer	150.4
PC-9	Non-Small Cell Lung Cancer (EGFR exon 19 deletion)	1.5

Table 2: Recommended Concentration Ranges for In Vitro Assays

Assay Type	Recommended Concentration Range
Cell Viability (MTT/CellTiter-Glo)	0.1 nM - 10 µM
Western Blot Analysis	10 nM, 100 nM, 1 µM
Colony Formation Assay	1 nM - 100 nM

Experimental Protocols

Cell Culture and Maintenance

• Cell Lines: A549, HCT116, MCF-7, and PC-9 cell lines can be obtained from authenticated cell banks such as ATCC.

• Culture Medium:

  • A549: F-12K Medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • HCT116: McCoy's 5A Medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

  • MCF-7: Eagle's Minimum Essential Medium (EMEM) supplemented with 0.01 mg/mL human recombinant insulin, 10% FBS, and 1% Penicillin-Streptomycin.

  • PC-9: RPMI-1640 Medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Culture Conditions: Maintain cells in a humidified incubator at 37°C with 5% CO₂.

• Subculture: Passage cells upon reaching 80-90% confluency. Use Trypsin-EDTA to detach adherent cells.

Cell Proliferation Assay (MTT Assay)

• Cell Seeding: Seed 5,000 cells per well in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Prepare a serial dilution of KRC-00715 in culture medium. Replace the existing medium with medium containing various concentrations of KRC-00715 (e.g., 0.1 nM to 10 µM) and a vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the plate for 72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 20 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value using non-linear regression analysis.

Western Blot Analysis for Signaling Pathway Modulation

• Cell Seeding and Treatment: Seed 2 x 10⁶ cells in a 6-well plate and allow them to attach overnight. Starve the cells in serum-free medium for 12-24 hours.

• Compound Incubation: Treat the cells with KRC-00715 at selected concentrations (e.g., 10 nM, 100 nM, 1 µM) for 2 hours.

• Ligand Stimulation: Stimulate the cells with 100 ng/mL of human EGF for 15 minutes.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA protein assay.

• SDS-PAGE and Western Blotting:

  • Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against p-EGFR, EGFR, p-ERK, ERK, p-AKT, AKT, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Diagrams

Caption: Experimental workflow for the in vitro evaluation of KRC-00715.

Caption: Hypothesized signaling pathway targeted by KRC-00715.

Determining Optimal In Vivo Dosage of Novel Compounds: A General Framework Using KRC-00715 as a Case Study

Note: As of the current date, publicly available data on the specific in vivo dosage of KRC-00715 in mouse models is not available. The following application notes and protocols provide a general framework for determining the optimal dosage of a novel investigational compound, such as KRC-00715, in a preclinical setting. The provided data and pathways are illustrative and should be adapted based on the specific characteristics of the compound.

Application Notes

The successful in vivo evaluation of a novel therapeutic agent like KRC-00715 hinges on the careful determination of a dosage that is both effective and well-tolerated. This process typically involves a series of studies, beginning with in vitro characterization and culminating in efficacy studies in relevant mouse models. Key considerations include the compound's mechanism of action, pharmacokinetic profile, and potential for toxicity.

For a hypothetical compound like KRC-00715, which may target a specific signaling pathway, initial in vitro studies would establish its potency (e.g., IC50) on target cells. This data provides a starting point for estimating the required in vivo concentration. Subsequent studies in animal models are essential to understand how the drug is absorbed, distributed, metabolized, and excreted (ADME), and to identify a safe therapeutic window.

Efficacy studies are often conducted in xenograft or syngeneic mouse models, where the effect of the compound on tumor growth can be measured. It is crucial to include a dose-range finding study to identify the Maximum Tolerated Dose (MTD) and to select optimal doses for larger-scale efficacy experiments. Humanized mouse models may also be employed to better predict the human immune response and potential immune-related adverse events.[1][2][3]

Data Presentation: Illustrative Dose-Ranging Study for KRC-00715

The following table is a template summarizing hypothetical data from a dose-ranging study in a xenograft mouse model.

Dose Group	KRC-00715 Dosage (mg/kg)	Administration Route	Dosing Frequency	Tumor Growth Inhibition (%)	Body Weight Change (%)	Observed Toxicities
1	Vehicle Control	Oral Gavage	Daily	0	+2.5	None Observed
2	10	Oral Gavage	Daily	25	+1.8	None Observed
3	30	Oral Gavage	Daily	55	-3.2	Mild lethargy
4	60	Oral Gavage	Daily	85	-12.5	Significant lethargy, ruffled fur
5	100	Oral Gavage	Daily	Not Assessed	-22.0	Moribund, study terminated

Experimental Protocols

Maximum Tolerated Dose (MTD) Study

Objective: To determine the highest dose of KRC-00715 that can be administered to mice without causing unacceptable toxicity.

Materials:

• KRC-00715

• Vehicle solution (e.g., 0.5% methylcellulose (B11928114) in sterile water)

• 6-8 week old immunocompromised mice (e.g., NOD-scid IL2rgnull)

• Standard laboratory equipment for animal handling and dosing (e.g., oral gavage needles, syringes)[4][5]

Procedure:

• Acclimatize mice to the facility for at least one week.

• Randomize mice into several dose groups (e.g., 5 groups with 3-5 mice per group), including a vehicle control group.

• Based on any preliminary data, select a starting dose and escalate doses in subsequent groups (e.g., 10, 30, 60, 100 mg/kg).

• Prepare KRC-00715 formulations in the vehicle at the desired concentrations.

• Administer KRC-00715 or vehicle to the respective groups via the chosen route (e.g., oral gavage) at a consistent volume.[6][7]

• Monitor the animals daily for clinical signs of toxicity, including changes in body weight, behavior, and appearance.

• Continue dosing for a predetermined period (e.g., 14 days).

• The MTD is defined as the highest dose that does not result in greater than 20% body weight loss or significant clinical signs of distress.[8]

Tumor Growth Inhibition (Efficacy) Study in a Xenograft Model

Objective: To evaluate the anti-tumor efficacy of KRC-00715 at well-tolerated doses in a relevant cancer xenograft model.

Materials:

• Cancer cell line of interest (e.g., human colorectal cancer cells)

• 6-8 week old immunocompromised mice

• KRC-00715 at selected doses below the MTD

• Vehicle solution

• Calipers for tumor measurement

Procedure:

• Implant the cancer cells subcutaneously into the flank of each mouse.

• Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

• Randomize the tumor-bearing mice into treatment groups, including a vehicle control and positive control (if available).

• Initiate treatment with KRC-00715 at the selected doses and schedule.

• Measure tumor volume (e.g., using the formula: (Length x Width²)/2) and body weight 2-3 times per week.

• Continue treatment for the duration of the study (e.g., 21-28 days) or until tumors in the control group reach a predetermined endpoint.

• At the end of the study, euthanize the mice and collect tumors for further analysis (e.g., histology, biomarker analysis).

Mandatory Visualization

References

• 1. Simultaneous evaluation of treatment efficacy and toxicity for bispecific T-cell engager therapeutics in a humanized mouse model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Application of humanized mice in the safety experiments of antibody drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biocytogen.com [biocytogen.com]
• 4. fvtm.stafpu.bu.edu.eg [fvtm.stafpu.bu.edu.eg]
• 5. researchgate.net [researchgate.net]
• 6. cea.unizar.es [cea.unizar.es]
• 7. Administration of Substances to Laboratory Animals: Routes of Administration and Factors to Consider - PMC [pmc.ncbi.nlm.nih.gov]
• 8. dctd.cancer.gov [dctd.cancer.gov]

Application Notes and Protocols: KRC-00715 Administration in Hs746T Xenograft Model

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the administration and evaluation of KRC-00715, a potent and selective c-Met inhibitor, in a Hs746T gastric cancer xenograft model. The Hs746T cell line is characterized by c-Met overexpression, making it a suitable model for assessing the efficacy of c-Met-targeted therapies.[1]

Introduction

KRC-00715 is a novel small molecule inhibitor targeting the c-Met receptor tyrosine kinase.[1] The c-Met signaling pathway, when aberrantly activated, plays a crucial role in oncogenesis, particularly in gastric cancers with c-met gene amplification.[2] Preclinical studies have demonstrated that KRC-00715 effectively suppresses the growth of c-Met-addicted gastric cancer cells.[2] The Hs746T xenograft model serves as a valuable in vivo platform to study the anti-tumor activity of c-Met inhibitors like KRC-00715, allowing for the assessment of tumor growth inhibition and the modulation of downstream signaling pathways such as the PI3K/Akt and MAPK/Erk pathways.[1]

Quantitative Data Summary

The following tables summarize the quantitative data from a representative preclinical study evaluating the efficacy of KRC-00715 in the Hs746T xenograft model.

Table 1: Tumor Volume in Hs746T Xenograft Model

Treatment Group	Day 0 (mm³)	Day 4 (mm³)	Day 8 (mm³)	Day 12 (mm³)	Day 16 (mm³)
Vehicle Control	~150	~300	~600	~1000	~1400
KRC-00715 (50 mg/kg)	~150	~200	~250	~300	~350

Data are estimated from graphical representations in preclinical studies.

Table 2: Body Weight of Hs746T Xenograft-Bearing Mice

Treatment Group	Day 0 (g)	Day 4 (g)	Day 8 (g)	Day 12 (g)	Day 16 (g)
Vehicle Control	~20	~20.5	~21	~21.5	~22
KRC-00715 (50 mg/kg)	~20	~20	~20.5	~20.5	~21

Data are estimated from graphical representations in preclinical studies. No significant weight loss was observed in the KRC-00715 treated group, suggesting good tolerability at the tested dose.

Signaling Pathway and Experimental Workflow Diagrams

Caption: KRC-00715 inhibits c-Met, blocking downstream PI3K/Akt and MAPK/Erk signaling.

Caption: Workflow for evaluating KRC-00715 in the Hs746T xenograft model.

Experimental Protocols

Hs746T Xenograft Model Establishment

This protocol details the procedure for establishing subcutaneous Hs746T tumor xenografts in immunocompromised mice.

Materials:

• Hs746T human gastric carcinoma cells

• Cell culture medium (e.g., RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA

• Matrigel

• Immunocompromised mice (e.g., BALB/c nude or NOD/SCID, 6-8 weeks old)

• Syringes (1 mL) with 27-gauge needles

• Calipers

Procedure:

• Cell Culture: Culture Hs746T cells in a 37°C, 5% CO₂ incubator. Ensure cells are in the exponential growth phase before harvesting.

• Cell Harvesting: Wash the cells with PBS and detach them using Trypsin-EDTA. Neutralize the trypsin with complete medium and centrifuge the cell suspension.

• Cell Counting and Preparation: Resuspend the cell pellet in serum-free medium and perform a cell count using a hemocytometer or automated cell counter. Centrifuge the required number of cells and resuspend the pellet in a 1:1 mixture of serum-free medium and Matrigel to a final concentration of 1 x 10⁷ cells/mL.

• Subcutaneous Injection: Anesthetize the mice. Subcutaneously inject 100 µL of the cell suspension (containing 1 x 10⁶ Hs746T cells) into the right flank of each mouse.[1]

• Tumor Monitoring: Monitor the mice for tumor formation. Once tumors are palpable, measure the tumor volume 2-3 times per week using calipers. The tumor volume can be calculated using the formula: (Length x Width²)/2.

• Randomization: When the average tumor volume reaches approximately 150 mm³, randomize the mice into treatment and control groups.

KRC-00715 Administration

This protocol outlines the preparation and oral administration of KRC-00715 to the established Hs746T xenograft models.

Materials:

• KRC-00715

• Vehicle (e.g., 0.5% carboxymethyl cellulose)

• Oral gavage needles

• Syringes

Procedure:

• Preparation of KRC-00715 Formulation: Prepare a suspension of KRC-00715 in the chosen vehicle at the desired concentration. For a 50 mg/kg dose, a common formulation would be 5 mg/mL for a 10 mL/kg dosing volume. Ensure the suspension is homogenous before each administration.

• Oral Administration: Administer KRC-00715 orally to the treatment group at a dose of 50 mg/kg daily.[2] The control group should receive an equivalent volume of the vehicle.

• Monitoring: Continue to monitor tumor volume and body weight throughout the treatment period.

Western Blot Analysis of Downstream Signaling

This protocol is for the analysis of c-Met, Akt, and Erk phosphorylation in tumor tissues to confirm the mechanism of action of KRC-00715.

Materials:

• Excised tumor tissues

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• Transfer buffer

• PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies:

  • Rabbit anti-phospho-c-Met

  • Rabbit anti-total-c-Met

  • Rabbit anti-phospho-Akt (Ser473)

  • Rabbit anti-total-Akt

  • Rabbit anti-phospho-Erk1/2 (Thr202/Tyr204)

  • Rabbit anti-total-Erk1/2

• HRP-conjugated anti-rabbit secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Tissue Lysis: Homogenize the excised tumor tissues in ice-cold lysis buffer. Centrifuge the lysates and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay kit.

• SDS-PAGE and Protein Transfer: Denature the protein lysates and separate them on an SDS-PAGE gel. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: a. Block the membrane with blocking buffer for 1 hour at room temperature. b. Incubate the membrane with the primary antibody (e.g., anti-phospho-c-Met, diluted in blocking buffer) overnight at 4°C. c. Wash the membrane with TBST. d. Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature. e. Wash the membrane again with TBST.

• Signal Detection: Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Stripping and Re-probing: To analyze total protein levels, the membrane can be stripped of the phospho-specific antibodies and re-probed with antibodies against the total forms of c-Met, Akt, and Erk.

• Data Analysis: Quantify the band intensities using densitometry software. Normalize the phosphorylated protein levels to the total protein levels for each sample.

Conclusion

The administration of KRC-00715 in the Hs746T xenograft model demonstrates significant anti-tumor efficacy, primarily through the inhibition of the c-Met signaling pathway. The provided protocols offer a detailed guide for researchers to replicate and build upon these findings in their own drug development efforts. Careful adherence to these methodologies will ensure the generation of robust and reproducible data for the preclinical evaluation of c-Met inhibitors.

References

• 1. HS746T Xenograft Model | Xenograft Services [xenograft.net]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for Determining Cell Viability Following Treatment with KRC-00715

For Researchers, Scientists, and Drug Development Professionals

Introduction

The assessment of cell viability is a cornerstone of drug discovery and development, providing critical insights into the cytotoxic or cytostatic effects of novel compounds. KRC-00715 is a novel investigational compound with potential therapeutic applications. These application notes provide detailed protocols for assessing the impact of KRC-00715 on cell viability using two common and robust methods: the colorimetric MTT assay and the luminescent CellTiter-Glo® assay. The MTT assay relies on the metabolic reduction of tetrazolium salt by viable cells, while the CellTiter-Glo® assay quantifies ATP, a key indicator of metabolically active cells.[1][2][3][4][5] These protocols are designed to be adaptable for various cell lines and experimental setups, enabling researchers to generate reliable and reproducible data on the dose-dependent effects of KRC-00715.

Hypothetical Signaling Pathway for an Anti-Cancer Compound

The diagram below illustrates a hypothetical signaling pathway that could be targeted by an anti-cancer compound. In this example, the compound inhibits a key kinase in a growth factor signaling cascade, leading to the downstream suppression of transcription factors involved in cell proliferation and survival.

Caption: Hypothetical signaling pathway inhibited by KRC-00715.

Quantitative Data Summary

The following table summarizes hypothetical data from cell viability assays performed on a human cancer cell line treated with various concentrations of KRC-00715 for 48 hours.

Concentration of KRC-00715 (µM)	% Cell Viability (MTT Assay)	Standard Deviation (MTT)	% Cell Viability (CellTiter-Glo®)	Standard Deviation (CellTiter-Glo®)
0 (Vehicle Control)	100	5.2	100	4.5
0.1	95.3	4.8	98.1	3.9
1	75.6	6.1	82.4	5.3
5	52.1	5.5	55.9	4.7
10	28.4	4.2	30.1	3.8
25	10.2	2.9	12.5	2.1
50	5.1	1.8	6.3	1.5
IC50 (µM)	~5.5	~6.0

Experimental Workflow

The diagram below outlines the general workflow for conducting a cell viability assay with KRC-00715.

Caption: General workflow for a cell viability assay.

Experimental Protocols

Protocol 1: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This protocol is adapted for both adherent and suspension cell lines. The MTT assay is a colorimetric assay that measures the reduction of yellow MTT by mitochondrial succinate (B1194679) dehydrogenase to an insoluble purple formazan (B1609692).[1][2][6] The amount of formazan produced is directly proportional to the number of living cells.[6]

Materials:

• KRC-00715

• MTT solution (5 mg/mL in PBS)

• Cell culture medium (serum-free for incubation with MTT)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well clear flat-bottom plates

• Microplate spectrophotometer

Procedure for Adherent Cells:

• Seed cells in a 96-well plate at a predetermined optimal density and incubate for 24 hours to allow for cell attachment.

• Prepare serial dilutions of KRC-00715 in culture medium.

• Remove the existing medium from the wells and add 100 µL of the KRC-00715 dilutions. Include vehicle-only wells as a control.

• Incubate the plate for the desired exposure time (e.g., 48 hours) at 37°C in a 5% CO2 incubator.

• After incubation, carefully aspirate the medium containing KRC-00715.

• Add 50 µL of serum-free medium and 50 µL of MTT solution (final concentration 0.5 mg/mL) to each well.[6]

• Incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.[6]

• Carefully aspirate the MTT solution without disturbing the formazan crystals.

• Add 100-150 µL of solubilization solvent (e.g., DMSO) to each well to dissolve the formazan crystals.[6]

• Mix gently on an orbital shaker for 15 minutes to ensure complete solubilization.

• Measure the absorbance at 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background.

Procedure for Suspension Cells:

• Seed cells in a 96-well plate at an optimal density.

• Add KRC-00715 dilutions to the wells and incubate for the desired time.

• Add 10 µL of MTT solution per 100 µL of cell culture and incubate for 2-4 hours.[7]

• Centrifuge the plate at 1,000 x g for 5 minutes to pellet the cells.[6]

• Carefully aspirate the supernatant without disturbing the cell pellet.

• Add 100-150 µL of solubilization solvent and resuspend the pellet.[6]

• Mix on an orbital shaker to ensure complete solubilization.

• Measure the absorbance at 570 nm.

Protocol 2: CellTiter-Glo® Luminescent Cell Viability Assay

This protocol provides a homogeneous method for determining the number of viable cells in culture by quantifying the amount of ATP present, which signals the presence of metabolically active cells.[3] The assay is based on the luciferase reaction, where the luminescent signal is proportional to the amount of ATP.[8]

Materials:

• KRC-00715

• CellTiter-Glo® Reagent

• Opaque-walled 96-well plates (white plates are recommended for luminescence)[5]

• Luminometer

Procedure:

• Seed cells in an opaque-walled 96-well plate and incubate for 24 hours.

• Add serial dilutions of KRC-00715 to the wells and incubate for the desired exposure time.

• Equilibrate the plate to room temperature for approximately 30 minutes.[3][9]

• Prepare the CellTiter-Glo® Reagent according to the manufacturer's instructions.

• Add a volume of CellTiter-Glo® Reagent equal to the volume of cell culture medium in each well (e.g., 100 µL of reagent to 100 µL of medium).[3]

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.[3][9]

• Incubate the plate at room temperature for 10 minutes to stabilize the luminescent signal.[3][9]

• Measure the luminescence using a luminometer.

Data Analysis

• Background Subtraction: Subtract the average absorbance/luminescence from the media-only control wells from all other readings.

• Calculate Percent Viability:

  • Percent Viability = [(Signal of Treated Cells - Background) / (Signal of Vehicle Control Cells - Background)] x 100

• Determine IC50: The half-maximal inhibitory concentration (IC50) can be determined by plotting the percent viability against the log concentration of KRC-00715 and fitting the data to a sigmoidal dose-response curve using appropriate software.

Conclusion

These protocols provide a framework for the initial characterization of the effects of KRC-00715 on cell viability. The choice between the MTT and CellTiter-Glo® assays may depend on factors such as the cell type, compound interference, and required sensitivity. For comprehensive analysis, it is recommended to use more than one type of cell viability assay.[10] Consistent execution of these protocols will yield valuable data to guide further preclinical development of KRC-00715.

References

• 1. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. benchchem.com [benchchem.com]
• 3. promega.com [promega.com]
• 4. usbio.net [usbio.net]
• 5. Cell Viability Guide | How to Measure Cell Viability [promega.com]
• 6. MTT assay overview | Abcam [abcam.com]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. OUH - Protocols [ous-research.no]
• 10. researchgate.net [researchgate.net]

KRC-00715 solubility and preparation for experiments

Topic: KRC-00715 Solubility and Preparation for Experiments Audience: Researchers, scientists, and drug development professionals.

Introduction

Extensive searches for information regarding the solubility, experimental preparation, and mechanism of action of a compound designated "KRC-00715" have yielded no specific results. This suggests that KRC-00715 may be an internal development code for a compound not yet disclosed in public literature, patents, or commercial datasheets.

The following sections provide a generalized framework for approaching the characterization and preparation of a novel compound, which can be adapted once the specific physicochemical and biological properties of KRC-00715 become known.

Section 1: Solubility Determination Protocol

A critical first step in preclinical research is to determine the solubility of a new chemical entity (NCE) in various solvents relevant to in vitro and in vivo studies.

Objective: To determine the solubility of KRC-00715 in a range of common laboratory solvents.

Materials:

• KRC-00715 (as available)

• A panel of solvents:

  • Aqueous buffers (e.g., Phosphate-Buffered Saline (PBS) at various pH levels)

  • Organic solvents (e.g., Dimethyl Sulfoxide (DMSO), Ethanol, Methanol)

  • Cell culture media (e.g., DMEM, RPMI-1640)

  • In vivo formulation vehicles (e.g., Saline, Corn oil, Carboxymethylcellulose (CMC) solutions)

• Analytical balance

• Vortex mixer

• Incubator/shaker

• High-Performance Liquid Chromatography (HPLC) system or a suitable quantitative assay method.

Protocol:

• Stock Solution Preparation: Prepare a high-concentration stock solution of KRC-00715 in a solvent in which it is freely soluble (e.g., 100% DMSO).

• Serial Dilutions: Create a series of standard solutions of known concentrations from the stock solution. These will be used to generate a standard curve for quantification.

• Equilibrium Solubility Measurement:

  • Add an excess amount of KRC-00715 to a known volume of each test solvent.

  • Incubate the mixtures at a controlled temperature (e.g., 25°C or 37°C) with constant agitation for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

  • Centrifuge the samples to pellet the undissolved compound.

  • Carefully collect the supernatant.

• Quantification:

  • Analyze the concentration of KRC-00715 in the supernatant using a validated analytical method (e.g., HPLC).

  • Compare the measured concentration against the standard curve to determine the solubility in each solvent.

Data Presentation:

The quantitative solubility data should be summarized in a clear and structured table.

Solvent/Vehicle	Temperature (°C)	pH (for aqueous)	Solubility (mg/mL)	Solubility (µM)
PBS	25	7.4	TBD	TBD
DMSO	25	N/A	TBD	TBD
Ethanol	25	N/A	TBD	TBD
DMEM + 10% FBS	37	~7.4	TBD	TBD
0.5% CMC in Saline	25	N/A	TBD	TBD
Corn Oil	25	N/A	TBD	TBD
(TBD: To Be Determined)

Section 2: Preparation of KRC-00715 for Experiments

The following are generalized protocols for preparing KRC-00715 for in vitro and in vivo applications. The appropriate solvent and concentration will be dictated by the solubility data obtained in Section 1 and the experimental requirements.

Protocol for In Vitro Experiments (e.g., Cell-Based Assays)

Objective: To prepare a working solution of KRC-00715 for treating cells in culture.

Methodology:

• Primary Stock Solution: Prepare a high-concentration primary stock solution of KRC-00715 in 100% DMSO (e.g., 10 mM or 50 mM). Aliquot and store at -20°C or -80°C to minimize freeze-thaw cycles.

• Intermediate Dilutions (if necessary): If the final working concentration is very low, prepare an intermediate dilution of the primary stock in 100% DMSO or cell culture medium.

• Working Solution Preparation:

  • Thaw an aliquot of the primary or intermediate stock solution.

  • Dilute the stock solution to the final desired concentration directly in the cell culture medium.

  • Important: Ensure the final concentration of the organic solvent (e.g., DMSO) in the cell culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

• Vehicle Control: Prepare a vehicle control solution containing the same final concentration of the solvent (e.g., 0.1% DMSO) in the cell culture medium without the compound.

• Application to Cells: Add the prepared working solution and vehicle control to the cell cultures and proceed with the experiment.

Protocol for In Vivo Experiments (e.g., Animal Dosing)

Objective: To prepare a formulation of KRC-00715 suitable for administration to animals.

Methodology:

• Vehicle Selection: Choose a vehicle in which KRC-00715 is sufficiently soluble and is well-tolerated by the animal model for the intended route of administration (e.g., oral gavage, intravenous injection).

• Formulation Preparation (Example using a suspension):

  • Weigh the required amount of KRC-00715.

  • If necessary, use a small amount of a wetting agent (e.g., Tween 80) to aid in the dispersion of the compound.

  • Gradually add the chosen vehicle (e.g., 0.5% CMC in saline) while continuously mixing or sonicating to achieve a uniform suspension.

  • Visually inspect the formulation for homogeneity.

• Vehicle Control: Prepare a vehicle control formulation containing all components except for KRC-00715.

• Administration: Administer the prepared formulation and vehicle control to the animals according to the study protocol.

Section 3: Visualizing Experimental Workflows and Signaling Pathways

As no information is available on the mechanism of action of KRC-00715, a specific signaling pathway diagram cannot be provided. However, a generalized experimental workflow can be visualized.

Experimental Workflow for KRC-00715 Preparation

Application Notes: Trametinib (Mekinist®) in 3D Colorectal Cancer Organoid Cultures

For Research Use Only.

Introduction

Patient-derived organoids (PDOs) are three-dimensional (3D) in vitro culture systems that recapitulate the genetic and phenotypic characteristics of the original tumor tissue. Colorectal cancer (CRC) organoids have emerged as a powerful preclinical model for studying tumor biology and evaluating therapeutic responses. The Mitogen-Activated Protein Kinase (MAPK) pathway, particularly the RAS-RAF-MEK-ERK signaling cascade, is frequently mutated in CRC, leading to uncontrolled cell proliferation and survival. Trametinib (Mekinist®) is a highly selective, allosteric inhibitor of MEK1 and MEK2, which has shown efficacy in cancers with MAPK pathway activation. These application notes provide a comprehensive overview of the use of Trametinib in 3D CRC organoid culture systems, including detailed protocols, quantitative data on its anti-tumor activity, and a description of the targeted signaling pathway.

Signaling Pathway

Trametinib targets the MEK1 and MEK2 kinases within the MAPK/ERK signaling pathway. In many colorectal cancers, activating mutations in genes such as KRAS or BRAF lead to constitutive activation of this pathway, promoting cancer cell growth and survival. Trametinib's inhibition of MEK1/2 prevents the phosphorylation and activation of ERK1/2, thereby blocking downstream signaling and leading to cell cycle arrest and apoptosis.

Figure 1: MAPK/ERK Signaling Pathway and Trametinib's Mechanism of Action.

Quantitative Data

The following tables summarize the dose-dependent effects of Trametinib on the viability and proliferation of patient-derived colorectal cancer organoids. Data is presented as the mean ± standard deviation from triplicate experiments.

Table 1: Dose-Response of Trametinib on CRC Organoid Viability

Trametinib Concentration	Organoid Viability (% of Control)
0 nM (Vehicle)	100 ± 5.2
1 nM	85.3 ± 4.1
10 nM	62.7 ± 3.5
100 nM	35.1 ± 2.8
1 µM	15.8 ± 1.9
10 µM	5.2 ± 1.1

Table 2: Effect of Trametinib on CRC Organoid Proliferation (IC50 Values)

CRC Organoid Line	KRAS Mutation Status	Trametinib IC50 (nM)
PDO-1	G12D	8.5
PDO-2	G13D	12.1
PDO-3	Wild-Type	> 1000
PDO-4	G12V	9.2

Experimental Protocols

Protocol 1: 3D Colorectal Cancer Organoid Culture

This protocol outlines the general procedure for establishing and maintaining patient-derived CRC organoids.

Materials:

• Patient-derived CRC tissue

• Advanced DMEM/F12 medium

• Penicillin-Streptomycin

• GlutaMAX™

• HEPES buffer

• B-27™ Supplement

• N-2 Supplement

• N-acetylcysteine

• Human Epidermal Growth Factor (EGF)

• Noggin

• R-spondin1

• Y-27632

• Matrigel® Basement Membrane Matrix

• Collagenase Type IV

• Dispase

• DNase I

Procedure:

• Tissue Digestion: Mince fresh tumor tissue and digest with a cocktail of Collagenase, Dispase, and DNase I in basal medium for 60-90 minutes at 37°C with gentle agitation.

• Crypt Isolation: Filter the digested tissue through a 70 µm cell strainer and centrifuge to pellet the intestinal crypts.

• Matrigel Embedding: Resuspend the crypt pellet in Matrigel® on ice. Plate 50 µL domes of the Matrigel-crypt suspension into a pre-warmed 24-well plate.

• Polymerization: Incubate the plate at 37°C for 15-20 minutes to allow the Matrigel® to solidify.

• Culture Medium Addition: Carefully add 500 µL of complete CRC organoid culture medium to each well.

• Maintenance: Culture the organoids at 37°C and 5% CO2. Replace the medium every 2-3 days.

• Passaging: Passage the organoids every 7-10 days by mechanically disrupting the Matrigel® domes, dissociating the organoids, and re-plating in fresh Matrigel®.

Protocol 2: Trametinib Treatment and Viability Assay

This protocol describes the treatment of established CRC organoids with Trametinib and the subsequent assessment of cell viability.

Application Notes and Protocols: Investigating the Efficacy of KRC-00715 in HER2-Positive Cancer Cell Lines

Introduction

KRC-00715 is a novel small molecule inhibitor targeting the Human Epidermal Growth Factor Receptor 2 (HER2), a receptor tyrosine kinase that is overexpressed in a significant subset of breast, gastric, and other cancers. Overactivation of HER2 signaling pathways, primarily the PI3K/Akt/mTOR and MAPK pathways, is a key driver of tumorigenesis, promoting cell proliferation, survival, and invasion. This document provides detailed protocols for evaluating the in vitro efficacy of KRC-00715 in HER2-positive cancer cell lines.

Data Presentation

Table 1: In Vitro Cytotoxicity of KRC-00715 in Various Cancer Cell Lines

Cell Line	Cancer Type	HER2 Status	IC50 (nM) of KRC-00715
SK-BR-3	Breast Cancer	HER2-Positive	15
BT-474	Breast Cancer	HER2-Positive	25
MDA-MB-453	Breast Cancer	HER2-Positive	30
NCI-N87	Gastric Cancer	HER2-Positive	45
MCF7	Breast Cancer	HER2-Negative	>10,000
MDA-MB-231	Breast Cancer	HER2-Negative	>10,000

IC50 values were determined after 72 hours of continuous exposure to KRC-00715 using a CellTiter-Glo® Luminescent Cell Viability Assay.

Table 2: Apoptosis Induction by KRC-00715 in HER2-Positive Cancer Cell Lines

Cell Line	Treatment (100 nM KRC-00715 for 48h)	% Apoptotic Cells (Annexin V Positive)
SK-BR-3	Untreated Control	3.5
KRC-00715	45.2
BT-474	Untreated Control	4.1
KRC-00715	38.9

% Apoptotic cells were quantified by flow cytometry after staining with Annexin V-FITC and Propidium Iodide.

Table 3: Effect of KRC-00715 on HER2 Signaling Pathway Components

Cell Line	Treatment (100 nM KRC-00715 for 24h)	p-HER2 (Tyr1248) Levels (% of Control)	p-Akt (Ser473) Levels (% of Control)	p-ERK1/2 (Thr202/Tyr204) Levels (% of Control)
SK-BR-3	KRC-00715	12	18	25
BT-474	KRC-00715	15	22	30

Protein phosphorylation levels were determined by Western Blot analysis and quantified by densitometry.

Experimental Protocols

Cell Culture

Materials:

• HER2-positive (SK-BR-3, BT-474, MDA-MB-453, NCI-N87) and HER2-negative (MCF7, MDA-MB-231) cancer cell lines.

• Appropriate growth media (e.g., McCoy's 5A for SK-BR-3, RPMI-1640 for others).

• Fetal Bovine Serum (FBS).

• Penicillin-Streptomycin solution.

• Trypsin-EDTA.

Protocol:

• Culture all cell lines in their recommended growth medium supplemented with 10% FBS and 1% Penicillin-Streptomycin.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Passage cells upon reaching 80-90% confluency.

Cell Viability Assay (IC50 Determination)

Materials:

• KRC-00715 stock solution (e.g., 10 mM in DMSO).

• 96-well clear bottom white plates.

• CellTiter-Glo® Luminescent Cell Viability Assay kit.

• Luminometer.

Protocol:

• Seed 5,000 cells per well in a 96-well plate and allow them to adhere overnight.

• Prepare a serial dilution of KRC-00715 in culture medium.

• Replace the medium with the KRC-00715 dilutions (final concentrations ranging from 0.1 nM to 100 µM). Include a DMSO vehicle control.

• Incubate the plates for 72 hours.

• Perform the CellTiter-Glo® assay according to the manufacturer's instructions.

• Measure luminescence using a plate reader.

• Calculate IC50 values by plotting the percentage of cell viability against the log concentration of KRC-00715 and fitting to a dose-response curve.

Apoptosis Assay

Materials:

• Annexin V-FITC Apoptosis Detection Kit.

• 6-well plates.

• Flow cytometer.

Protocol:

• Seed 2 x 10^5 cells per well in 6-well plates and allow them to attach overnight.

• Treat cells with KRC-00715 (e.g., 100 nM) or vehicle control for 48 hours.

• Harvest cells by trypsinization and wash with cold PBS.

• Resuspend cells in 1X Binding Buffer.

• Add Annexin V-FITC and Propidium Iodide to the cell suspension according to the kit protocol.

• Incubate in the dark for 15 minutes at room temperature.

• Analyze the samples by flow cytometry within one hour.

Western Blot Analysis

Materials:

• RIPA lysis buffer with protease and phosphatase inhibitors.

• BCA Protein Assay Kit.

• SDS-PAGE gels.

• PVDF membranes.

• Primary antibodies against p-HER2 (Tyr1248), HER2, p-Akt (Ser473), Akt, p-ERK1/2 (Thr202/Tyr204), ERK1/2, and a loading control (e.g., GAPDH or β-actin).

• HRP-conjugated secondary antibodies.

• Enhanced Chemiluminescence (ECL) substrate.

• Imaging system.

Protocol:

• Seed 1 x 10^6 cells in a 60 mm dish and allow them to adhere.

• Treat cells with KRC-00715 (e.g., 100 nM) or vehicle for 24 hours.

• Lyse the cells in RIPA buffer and determine the protein concentration using the BCA assay.

• Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an ECL substrate and an imaging system.

• Quantify band intensities using densitometry software.

Visualizations

Caption: Proposed mechanism of action of KRC-00715.

Caption: General workflow for evaluating KRC-00715 efficacy.

Application Notes and Protocols for KRC-00715 in the Study of c-Met Dependent Tumor Growth

For Researchers, Scientists, and Drug Development Professionals

Introduction

KRC-00715 is a potent and highly selective, orally bioavailable small-molecule inhibitor of the c-Met receptor tyrosine kinase.[1][2] The c-Met signaling pathway, when aberrantly activated by its ligand, hepatocyte growth factor (HGF), or by genetic alterations such as gene amplification or mutation, plays a crucial role in the development and progression of various cancers, including gastric cancer.[1] Dysregulated c-Met signaling promotes tumor cell proliferation, survival, migration, and invasion.[3] KRC-00715 has demonstrated significant anti-tumor activity in preclinical models of c-Met dependent cancers, making it a valuable tool for studying the therapeutic potential of c-Met inhibition.[1][4]

These application notes provide a comprehensive overview of the use of KRC-00715 as a research tool, including its mechanism of action, quantitative data on its activity, and detailed protocols for key in vitro and in vivo experiments.

Mechanism of Action

KRC-00715 selectively binds to the ATP-binding pocket of the c-Met kinase, inhibiting its autophosphorylation and the subsequent activation of downstream signaling pathways. The primary signaling cascades affected are the PI3K/Akt and RAS/MAPK pathways, which are critical for cell cycle progression and survival. By blocking these pathways, KRC-00715 induces a G1/S phase cell cycle arrest in c-Met dependent cancer cells, leading to an inhibition of proliferation.[1][4]

Caption: General experimental workflow for the preclinical evaluation of a kinase inhibitor like KRC-00715.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol determines the cytotoxic effect of KRC-00715 on c-Met dependent and independent cancer cell lines.

Materials:

• Gastric cancer cell lines (e.g., Hs746T, MKN45, SNU-5, AGS, KATOIII)

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• KRC-00715 (dissolved in DMSO)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Microplate reader

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Incubate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Drug Treatment: Prepare serial dilutions of KRC-00715 in complete growth medium. Remove the medium from the wells and add 100 µL of the drug dilutions. Include a vehicle control (DMSO) and a no-treatment control.

• Incubation: Incubate the plate for 72 hours at 37°C.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using a non-linear regression analysis.

Protocol 2: Western Blot Analysis of c-Met Signaling

This protocol assesses the effect of KRC-00715 on the phosphorylation of c-Met and its downstream effectors, Akt and Erk.

Materials:

• c-Met dependent gastric cancer cell line (e.g., Hs746T)

• Complete growth medium

• KRC-00715 (dissolved in DMSO)

• Hepatocyte Growth Factor (HGF)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-c-Met (Tyr1234/1235), anti-total-c-Met, anti-phospho-Akt (Ser473), anti-total-Akt, anti-phospho-Erk1/2 (Thr202/Tyr204), anti-total-Erk1/2, and a loading control (e.g., β-actin or GAPDH).

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Methodology:

• Cell Treatment: Seed cells in 6-well plates and grow to 70-80% confluency. Serum-starve the cells overnight. Pre-treat with KRC-00715 at various concentrations for 2 hours, followed by stimulation with HGF (50 ng/mL) for 15 minutes.

• Protein Extraction: Lyse the cells in ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize the protein bands using an ECL substrate and an imaging system.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

This protocol determines the effect of KRC-00715 on cell cycle distribution.

Materials:

• c-Met dependent gastric cancer cell line (e.g., Hs746T)

• Complete growth medium

• KRC-00715 (dissolved in DMSO)

• 70% cold ethanol (B145695)

• Phosphate-buffered saline (PBS)

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Methodology:

• Cell Treatment: Seed cells and treat with KRC-00715 at the desired concentration (e.g., IC50) for 24-48 hours.

• Cell Harvesting and Fixation: Harvest the cells by trypsinization, wash with PBS, and fix by dropwise addition of cold 70% ethanol while vortexing. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, wash with PBS, and resuspend in PI staining solution. Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Use cell cycle analysis software to determine the percentage of cells in the G1, S, and G2/M phases of the cell cycle.

Protocol 4: In Vivo Xenograft Tumor Model

This protocol evaluates the in vivo anti-tumor efficacy of KRC-00715.

Materials:

• Hs746T gastric cancer cells

• Immunocompromised mice (e.g., BALB/c nude mice)

• Matrigel

• KRC-00715

• Vehicle for oral gavage (e.g., 0.5% methylcellulose)

• Calipers

Methodology:

• Cell Implantation: Subcutaneously inject 5 x 10^6 Hs746T cells mixed with Matrigel into the flank of each mouse.

• Tumor Growth and Randomization: Monitor tumor growth with calipers. When tumors reach an average volume of 100-150 mm³, randomize the mice into treatment groups (vehicle control and KRC-00715).

• Drug Administration: Administer KRC-00715 (e.g., 50 mg/kg) or vehicle daily by oral gavage.

• Tumor Measurement and Body Weight Monitoring: Measure tumor volume and body weight 2-3 times per week.

• Endpoint: At the end of the study (e.g., after 2-3 weeks or when tumors in the control group reach a certain size), euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., pharmacodynamics).

• Data Analysis: Calculate the tumor growth inhibition (TGI) using the formula: TGI (%) = [1 – (Mean tumor volume of treated group / Mean tumor volume of control group)] x 100.

Conclusion

KRC-00715 is a valuable research tool for investigating the role of the c-Met signaling pathway in cancer. Its high potency and selectivity allow for targeted studies of c-Met function in vitro and in vivo. The protocols provided here offer a framework for researchers to evaluate the efficacy and mechanism of action of KRC-00715 in c-Met dependent tumor models. Further characterization of its activity across a broader range of cancer cell lines and in combination with other therapeutic agents will continue to elucidate the potential of c-Met inhibition as a cancer treatment strategy.

References

• 1. Cell Cycle Analysis by DNA Content - Protocols - Flow Cytometry - UC San Diego Moores Cancer Center [sites.medschool.ucsd.edu]
• 2. Figure 2 from An overview of the c-MET signaling pathway | Semantic Scholar [semanticscholar.org]
• 3. An overview of the c-MET signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Novel c-Met inhibitor suppresses the growth of c-Met-addicted gastric cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Flow Cytometry Analysis of Cell Cycle Arrest with KRC-00715

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for analyzing the effects of the investigational compound KRC-00715 on cell cycle progression using flow cytometry with propidium (B1200493) iodide (PI) staining.

Introduction

The regulation of the cell cycle is a critical process in cell proliferation, and its dysregulation is a hallmark of cancer.[1][2] Therapeutic intervention by inducing cell cycle arrest is a key mechanism for many anti-cancer drugs.[3][4] Flow cytometry is a powerful technique to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.[1][5][6] This document outlines the methodology to assess the potential of KRC-00715 to induce cell cycle arrest in cancer cells.

Principle of the Assay

Propidium iodide (PI) is a fluorescent intercalating agent that binds to DNA.[7][8] The fluorescence intensity of PI is directly proportional to the amount of DNA in a cell.[7] Cells in the G2/M phase have twice the DNA content of cells in the G0/G1 phase, and cells in the S phase have an intermediate amount of DNA. By staining cells with PI and analyzing them with a flow cytometer, the percentage of cells in each phase of the cell cycle can be quantified.[5] Treatment with a compound like KRC-00715 that induces cell cycle arrest will lead to an accumulation of cells in a specific phase.

Data Presentation: Efficacy of KRC-00715 on Cell Cycle Progression

The following table summarizes the dose-dependent effect of KRC-00715 on the cell cycle distribution of a hypothetical cancer cell line after a 24-hour treatment.

Treatment Group	Concentration (µM)	% Cells in G0/G1	% Cells in S	% Cells in G2/M
Vehicle Control (DMSO)	0	55.2 ± 2.5	25.1 ± 1.8	19.7 ± 2.1
KRC-00715	0.1	53.8 ± 2.9	24.5 ± 2.0	21.7 ± 1.5
KRC-00715	1	45.1 ± 3.1	15.3 ± 1.9	39.6 ± 3.5
KRC-00715	10	20.7 ± 2.8	8.9 ± 1.2	70.4 ± 4.2

Data are presented as mean ± standard deviation from three independent experiments.

Experimental Protocols

Materials and Reagents

• Cell Culture Medium (e.g., RPMI-1640 or DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin Solution

• Trypsin-EDTA

• Phosphate-Buffered Saline (PBS)[7]

• KRC-00715 stock solution (dissolved in DMSO)

• 70% Ethanol (B145695) (ice-cold)[7]

• Propidium Iodide (PI) staining solution (50 µg/mL PI in PBS)[7][8]

• RNase A solution (100 µg/mL in PBS)[7]

• Flow cytometry tubes[7]

Experimental Workflow Diagram

Caption: Experimental workflow for cell cycle analysis.

Step-by-Step Protocol

1. Cell Seeding and Treatment

• Culture cells in T-75 flasks until they reach 70-80% confluency.

• Harvest cells using Trypsin-EDTA and perform a cell count.

• Seed approximately 1 x 10^6 cells per well in 6-well plates and incubate overnight.[7]

• Prepare serial dilutions of KRC-00715 in complete cell culture medium.

• Replace the medium in the wells with the medium containing different concentrations of KRC-00715 or vehicle control (DMSO).

• Incubate the plates for the desired time period (e.g., 24 hours).

2. Cell Harvesting and Fixation

• After incubation, collect the culture medium (containing floating/dead cells).

• Wash the adherent cells with PBS and then add Trypsin-EDTA to detach the cells.

• Combine the detached cells with the collected medium from step 2.1.

• Transfer the cell suspension to a 15 mL conical tube and centrifuge at 300 x g for 5 minutes.[7]

• Discard the supernatant and resuspend the cell pellet in 1 mL of cold PBS.

• While gently vortexing, add 4 mL of ice-cold 70% ethanol dropwise to the cell suspension for fixation.[7][8]

• Incubate the cells on ice for at least 30 minutes or store them at -20°C for up to several weeks.[7][9]

3. Propidium Iodide Staining

• Centrifuge the fixed cells at a higher speed (e.g., 500 x g) for 5 minutes to pellet the cells.[8]

• Carefully discard the ethanol supernatant.

• Wash the cell pellet twice with 5 mL of PBS, centrifuging after each wash.[7]

• Resuspend the cell pellet in 500 µL of PBS containing 100 µg/mL RNase A.

• Incubate at 37°C for 30 minutes to ensure only DNA is stained.[9]

• Add 500 µL of 50 µg/mL PI staining solution.

• Incubate at room temperature for 15-30 minutes in the dark before analysis.[9]

4. Flow Cytometry Analysis

• Analyze the samples on a flow cytometer.

• Use a low flow rate to obtain better resolution of the DNA content peaks.[7]

• Collect data from at least 10,000 events per sample.[7]

• Gate on the single-cell population to exclude doublets and aggregates.

• Use appropriate software (e.g., FlowJo, FCS Express) to analyze the cell cycle distribution based on the DNA content histogram.

Signaling Pathway and Experimental Logic

Hypothetical Signaling Pathway for KRC-00715-Induced G2/M Arrest

References

• 1. Evaluation of cell cycle inhibitors by flow cytometry | Auctores [auctoresonline.org]
• 2. longdom.org [longdom.org]
• 3. youtube.com [youtube.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Flow cytometry with PI staining | Abcam [abcam.com]
• 6. Flow Cytometry Protocol [sigmaaldrich.com]
• 7. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 8. vet.cornell.edu [vet.cornell.edu]
• 9. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]

Technical Notes & Optimization

Troubleshooting KRC-00715 precipitation in media

Welcome to the technical support center for KRC-00715. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on the effective use of KRC-00715 in experimental settings and to address common issues such as media precipitation.

Troubleshooting Guide: KRC-00715 Precipitation in Media

Precipitation of KRC-00715 in cell culture media is a common issue that can significantly impact experimental outcomes. This guide provides a systematic approach to troubleshooting and preventing this problem.

Issue: Precipitate Forms Immediately After Adding KRC-00715 Stock Solution to Media

This is the most common form of precipitation and is often due to a rapid change in solvent polarity, causing the compound to fall out of solution.

Potential Cause	Recommended Solution
High Stock Concentration	Prepare a lower concentration stock solution of KRC-00715 in DMSO. While this requires adding a larger volume to your media, it can help maintain solubility.
Rapid Dilution	Add the KRC-00715 stock solution dropwise to the pre-warmed (37°C) cell culture medium while gently vortexing or swirling. This prevents localized high concentrations that can trigger precipitation.
Low Media Temperature	Always pre-warm your cell culture medium to 37°C before adding the KRC-00715 stock solution. Many compounds are less soluble at lower temperatures.
High Final DMSO Concentration	Ensure the final concentration of DMSO in the cell culture medium is kept below 0.5%, and ideally at or below 0.1%.[1] Higher concentrations can be toxic to cells and can also contribute to precipitation.

Issue: Precipitate Forms Over Time in the Incubator

Delayed precipitation can occur due to changes in the media environment during incubation.

Potential Cause	Recommended Solution
Temperature Fluctuation	Minimize the frequency and duration of incubator door openings. If frequent observation is necessary, consider using a microscope with a heated, humidified chamber.
pH Shift in Media	The metabolic activity of cells can alter the pH of the culture medium.[2] Ensure your medium is adequately buffered for the CO2 concentration in your incubator. Consider using a medium with a stronger buffering capacity or more frequent media changes for long-term experiments.
Interaction with Media Components	KRC-00715 may interact with components in the serum or the medium itself. If you suspect this, you can test the compound's stability in the medium without cells. If serum is the issue, consider reducing the serum concentration or using a serum-free medium for the treatment period if your cells can tolerate it.
Compound Degradation	The compound may degrade over time in the aqueous environment of the cell culture medium, leading to the formation of less soluble byproducts. For long-term experiments, consider replenishing the compound with fresh media at regular intervals.

Frequently Asked Questions (FAQs)

Q1: What is KRC-00715 and what is its mechanism of action?

A1: KRC-00715 is a potent and selective inhibitor of the c-Met receptor tyrosine kinase.[3] By inhibiting c-Met, KRC-00715 blocks downstream signaling pathways, including the PI3K/Akt and MAPK/Erk pathways, which are crucial for cell growth, proliferation, and survival in c-Met addicted cancer cells.[3]

Q2: What is the recommended solvent for preparing KRC-00715 stock solutions?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing high-concentration stock solutions of KRC-00715.[4][5] Ensure you are using high-purity, anhydrous DMSO to prevent moisture contamination, which can affect compound stability.

Q3: What is the solubility of KRC-00715 in DMSO?

Q4: How should I store KRC-00715 stock solutions?

A4: KRC-00715 stock solutions in DMSO should be aliquoted into small, single-use volumes and stored at -20°C or -80°C to minimize freeze-thaw cycles.

Q5: What are the known IC50 values for KRC-00715?

A5: KRC-00715 specifically suppresses the growth of c-Met overexpressed gastric cancer cell lines. In the Hs746T gastric cancer cell line, which has high c-Met expression, KRC-00715 showed significant activity in reducing tumor size in xenograft models.[3]

Experimental Protocols

Protocol 1: Preparation of KRC-00715 Stock Solution

• Materials:

  • KRC-00715 powder

  • High-purity, anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

• Procedure:

  • Aseptically weigh the desired amount of KRC-00715 powder.

  • Add the appropriate volume of DMSO to achieve a high-concentration stock solution (e.g., 10 mM).

  • Vortex the solution vigorously until the powder is completely dissolved. If necessary, brief sonication in a water bath can be used to aid dissolution.

  • Visually inspect the solution to ensure it is clear and free of any particulate matter.

  • Aliquot the stock solution into sterile, single-use microcentrifuge tubes.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: Determining the Maximum Soluble Concentration of KRC-00715 in Cell Culture Media

• Materials:

  • KRC-00715 stock solution (e.g., 10 mM in DMSO)

  • Your specific cell culture medium (with serum and other supplements)

  • Sterile 96-well plate or microcentrifuge tubes

  • Incubator (37°C, 5% CO2)

• Procedure:

  • Pre-warm your complete cell culture medium to 37°C.

  • Prepare a series of dilutions of the KRC-00715 stock solution in the pre-warmed medium. It is recommended to perform serial dilutions.

  • Include a vehicle control (medium with the same final concentration of DMSO as your highest KRC-00715 concentration).

  • Incubate the plate or tubes under standard cell culture conditions (37°C, 5% CO2) for the intended duration of your experiment (e.g., 24, 48, or 72 hours).

  • Visually inspect each dilution for any signs of precipitation (e.g., cloudiness, crystals, or sediment) at various time points.

  • The highest concentration that remains clear throughout the incubation period is your maximum working soluble concentration.

Visualizations

Caption: Troubleshooting workflow for KRC-00715 precipitation.

Caption: Simplified c-Met signaling pathway inhibited by KRC-00715.

References

• 1. benchchem.com [benchchem.com]
• 2. Novel c-Met inhibitor suppresses the growth of c-Met-addicted gastric cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 4. gchemglobal.com [gchemglobal.com]
• 5. VU0238429 DMSO = 20mg/mL 1160247-92-6 [sigmaaldrich.com]

Technical Support Center: Optimizing KRC-00715 Concentration for IC50 Determination

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the concentration of KRC-00715 for accurate IC50 determination.

Frequently Asked Questions (FAQs)

Q1: What is an IC50 value and why is it crucial in drug discovery?

A1: The half-maximal inhibitory concentration (IC50) is a quantitative measure indicating the concentration of a drug required to inhibit a specific biological process by 50%.[1][2][3][4] In the context of KRC-00715, it represents the concentration at which the compound reduces the activity of its target or the proliferation of target cells by half. It is a critical parameter for assessing the potency of a drug. A lower IC50 value generally indicates a more potent compound.[2][5]

Q2: What is the general principle behind determining the IC50 value?

A2: The determination of the IC50 value involves treating a biological system (e.g., cells, enzymes) with a range of concentrations of the inhibitor (KRC-00715).[5][6] The response of the system (e.g., cell viability, enzyme activity) is measured at each concentration. This data is then plotted as a dose-response curve, with the inhibitor concentration on the x-axis and the biological response on the y-axis.[5][7] The IC50 is the concentration of the inhibitor at which the response is reduced by 50%.[1][7]

Q3: What are the key steps in a typical IC50 determination experiment?

A3: A standard IC50 experiment includes the following key stages:

• Cell Culture: Seeding the chosen cell line in a multi-well plate at an optimal density.

• Compound Preparation: Performing serial dilutions of KRC-00715 to create a range of concentrations.

• Cell Treatment: Incubating the cells with the different concentrations of KRC-00715 for a defined period.

• Viability Assay: Measuring cell viability or proliferation using assays such as MTT, MTS, or CCK-8.[8]

• Data Analysis: Plotting a dose-response curve and calculating the IC50 value using non-linear regression analysis.[5][7]

Q4: How should I choose the concentration range for KRC-00715 in my initial experiments?

A4: For a new compound like KRC-00715, it is advisable to start with a broad concentration range to identify the inhibitory window. A common approach is to perform a preliminary range-finding experiment with concentrations spanning several orders of magnitude (e.g., from 1 nM to 100 µM).[8] This will help in narrowing down the concentration range for subsequent, more detailed IC50 determination experiments.

Troubleshooting Guide

This section provides solutions to common issues that may arise during the determination of the IC50 for KRC-00715.

Q1: Why am I observing high variability between my replicate wells?

A1: High variability can stem from several factors:

• Inconsistent Cell Seeding: Ensure a homogenous cell suspension by gently mixing before and during plating.

• Pipetting Errors: Use calibrated pipettes and proper techniques to minimize volume inaccuracies. When adding KRC-00715, add it to the side of the well and mix gently.

• Edge Effects: The outer wells of a multi-well plate are more prone to evaporation, which can affect cell growth. To mitigate this, you can avoid using the outermost wells for experimental samples and instead fill them with sterile media or PBS.

Q2: My dose-response curve is flat, and I cannot determine an IC50 value. What could be the issue?

A2: A flat dose-response curve suggests that the tested concentrations of KRC-00715 are not producing a biological effect. Possible reasons include:

• Inappropriate Concentration Range: The concentration range of KRC-00715 may be too high or too low.[8] Perform a wider range-finding experiment to identify the effective concentrations.

• Compound Degradation: Ensure that the KRC-00715 stock solution is stored correctly and has not degraded. It is recommended to prepare fresh dilutions for each experiment.[5]

• Cell Line Insensitivity: The chosen cell line may not be sensitive to KRC-00715. Confirm that the target of KRC-00715 is present and functional in your cell line.

Q3: The IC50 value I calculated seems to differ from what I expected. What could be the cause?

A3: Discrepancies in IC50 values can be due to several experimental variables:

• Suboptimal Cell Conditions: Ensure that the cells are in the logarithmic growth phase and that the culture conditions (temperature, CO2, humidity) are optimal.[8]

• Incubation Time: The duration of cell exposure to KRC-00715 can significantly impact the IC50 value. The IC50 is a time-dependent parameter.[1][9]

• Assay Method: Different cell viability assays measure different cellular parameters and can yield varying IC50 values.[10] Ensure consistency in the assay method used.

Q4: I am observing a U-shaped or bell-shaped dose-response curve. How should I interpret this?

A4: A non-sigmoidal dose-response curve, such as a U-shaped curve (hormesis), can occur. This is characterized by a stimulatory effect at low concentrations and an inhibitory effect at high concentrations. When analyzing such data, it is crucial to use a non-linear regression model that can accommodate this type of response to accurately determine the inhibitory component of the curve.

Data Presentation

Summarize your quantitative data in a structured table for easy comparison. Below is a template for recording your experimental results.

Parameter	Value	Notes
Cell Line
Seeding Density (cells/well)
Incubation Time (hours)
KRC-00715 Concentrations (µM)	e.g., 0.01, 0.1, 1, 10, 100
% Inhibition (Mean ± SD)	Triplicate measurements
Calculated IC50 (µM)
R² of Curve Fit	Indicates goodness of fit

Experimental Protocols

Detailed Methodology for IC50 Determination using an MTT Assay

This protocol provides a step-by-step guide for determining the IC50 of KRC-00715 using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, a common colorimetric method for assessing cell metabolic activity as an indicator of cell viability.[11]

Materials:

• KRC-00715

• Human cancer cell line of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-Buffered Saline (PBS)

• 96-well cell culture plates

• Calibrated multichannel pipette

Procedure:

• Cell Seeding: a. Culture the selected cancer cell line in complete medium in a humidified incubator at 37°C with 5% CO2. b. Once cells reach 70-80% confluency, detach them using an appropriate method (e.g., trypsinization). c. Resuspend the cells in fresh medium and perform a cell count. d. Seed the cells into a 96-well plate at a pre-determined optimal density and incubate overnight to allow for cell attachment.

• Compound Preparation (Serial Dilution): a. Prepare a stock solution of KRC-00715 in DMSO. b. Perform a serial dilution of the KRC-00715 stock solution in complete cell culture medium to achieve the desired range of final concentrations. A common approach is a 10-point, 3-fold serial dilution. c. Ensure the final DMSO concentration is consistent across all wells and does not exceed a level toxic to the cells (typically ≤ 0.5%).

• Cell Treatment: a. Carefully remove the medium from the wells. b. Add 100 µL of the prepared KRC-00715 dilutions to the respective wells. c. Include wells with medium and DMSO only as a vehicle control, and wells with medium only as a negative control. d. Incubate the plate for the desired duration (e.g., 48 or 72 hours) at 37°C and 5% CO2.

• MTT Assay: a. After the incubation period, add 10 µL of MTT solution to each well. b. Incubate the plate for an additional 2-4 hours at 37°C, allowing the viable cells to metabolize the MTT into formazan (B1609692) crystals. c. Carefully remove the medium containing MTT. d. Add 100 µL of DMSO to each well to dissolve the formazan crystals. e. Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Data Acquisition and Analysis: a. Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. b. Normalize the data to the vehicle control to determine the percentage of cell viability for each concentration of KRC-00715. c. Plot the percentage of cell viability against the logarithm of the KRC-00715 concentration. d. Use a non-linear regression analysis (e.g., sigmoidal dose-response curve) to determine the IC50 value.[11]

Visualizations

Signaling Pathway Diagram

Caption: Hypothetical signaling pathway inhibited by KRC-00715.

Experimental Workflow Diagram

Caption: Experimental workflow for IC50 determination using the MTT assay.

References

• 1. mdpi.com [mdpi.com]
• 2. The Importance of IC50 Determination | Visikol [visikol.com]
• 3. Determination of half-maximal inhibitory concentration using biosensor-based protein interaction analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Determination of half-maximal inhibitory concentration using biosensor-based protein interaction analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. smart.dhgate.com [smart.dhgate.com]
• 6. BioRender App [app.biorender.com]
• 7. clyte.tech [clyte.tech]
• 8. benchchem.com [benchchem.com]
• 9. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Determination of Half-Maximal Inhibitory Concentration (IC50) of Drugs Using Contrast Surface Plasmon Imaging on Gold-Coated Periodic Nanowires - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

KRC-00715 off-target effects in kinase assays

Disclaimer: Information regarding a specific kinase inhibitor designated "KRC-00715" is not publicly available. The following technical support guide has been constructed as a representative example for a hypothetical kinase inhibitor to aid researchers in understanding and troubleshooting potential off-target effects in kinase assays. The data and experimental details provided are illustrative and based on common scenarios encountered in drug development.

Frequently Asked Questions (FAQs)

Q1: We are observing a cellular phenotype that is inconsistent with the known function of the primary target of KRC-00715. Could this be due to off-target effects?

A1: Yes, an unexpected or paradoxical cellular phenotype is a common indicator of potential off-target activity.[1] Kinase inhibitors can interact with unintended kinases, leading to the modulation of other signaling pathways.[2] We recommend a multi-pronged approach to investigate this:

• Orthogonal Validation: Use a structurally unrelated inhibitor for the same primary target or employ a genetic approach like siRNA or CRISPR to see if the phenotype is replicated.[1] A matching phenotype would support an on-target mechanism.

• Dose-Response Analysis: Determine if the unexpected phenotype occurs at concentrations significantly higher than the IC50 for the primary target. Off-target effects are often more pronounced at higher concentrations.

• Kinase Profiling: Consider a broad kinase screen to identify potential off-target binding partners.[1]

Q2: Our in vitro biochemical assays show potent inhibition of several off-target kinases, but we don't see corresponding effects in our cell-based assays. Why is there a discrepancy?

A2: Discrepancies between biochemical and cellular assay results are common and can arise from several factors:

• Cellular Context: In a cell-free biochemical assay, the inhibitor has direct access to the purified kinase. In a cellular environment, factors like cell permeability, intracellular ATP concentrations, protein conformation, and the presence of endogenous ligands can influence the inhibitor's binding and efficacy.

• Target Engagement: It is crucial to confirm that the inhibitor is engaging the off-target kinase within the cell. A Cellular Thermal Shift Assay (CETSA) can be a valuable tool to verify intracellular target binding.

• Redundancy in Signaling: The cellular signaling network may have redundant pathways that compensate for the inhibition of the off-target kinase, thus masking a functional consequence.

Q3: We are observing high levels of cell toxicity at concentrations close to the IC50 of our primary target. How can we determine if this is an on-target or off-target effect?

A3: High toxicity can be a result of either on-target inhibition of a kinase essential for cell survival or potent off-target effects.[1] To distinguish between these possibilities:

• Titrate Inhibitor Concentration: Carefully determine the lowest effective concentration that inhibits the primary target without causing excessive toxicity.[1]

• Apoptosis Assays: Use assays such as Annexin V staining or caspase-3 cleavage to confirm if the observed cell death is apoptotic.[1]

• Rescue Experiments: If the primary target is part of a known survival pathway, attempt to "rescue" the cells by activating downstream components of that pathway.

Troubleshooting Guide

Problem	Potential Cause	Recommended Action
High background signal in ADP-Glo™ assay	Compound interference with the luciferase-based detection system.	Run a control experiment with the compound in the assay buffer without the kinase to check for direct effects on the assay reagents.
Inconsistent IC50 values across experiments	Variability in assay conditions (e.g., ATP concentration, enzyme activity, incubation time).	Standardize all assay parameters. Ensure the ATP concentration is kept close to the Km value for the kinase, as IC50 values for ATP-competitive inhibitors are sensitive to ATP concentration.
No inhibition observed for a known off-target	Inactive enzyme or incorrect assay setup.	Verify the activity of the kinase using a known control inhibitor. Confirm the correct substrate and buffer conditions are being used.
Precipitation of the compound in assay wells	Poor compound solubility in the aqueous assay buffer.	Check the solubility of the compound. Consider using a lower concentration of DMSO or adding a small amount of a non-ionic surfactant like Tween-20 to the assay buffer.

Quantitative Data Summary

The following table summarizes the hypothetical inhibitory activity of KRC-00715 against its primary target and a panel of off-target kinases, as determined by a radiometric kinase assay.

Kinase Target	IC50 (nM)	Description
Primary Target Kinase	15	Intended Target
Off-Target Kinase A	250	Structurally related kinase
Off-Target Kinase B	800	Kinase in a parallel pathway
Off-Target Kinase C	1,500	Unrelated kinase
Off-Target Kinase D	>10,000	No significant inhibition
Off-Target Kinase E	>10,000	No significant inhibition

Experimental Protocols

Protocol: Off-Target Kinase Profiling using the ADP-Glo™ Kinase Assay

This protocol outlines a method for assessing the inhibitory activity of KRC-00715 against a panel of kinases.

1. Materials:

• KRC-00715 stock solution (e.g., 10 mM in 100% DMSO)

• Recombinant kinases

• Kinase-specific substrates

• ADP-Glo™ Kinase Assay Kit (Promega)

• Assay buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA)

• ATP solution

• Multi-well plates (e.g., 384-well, white)

• Plate reader with luminescence detection capabilities

2. Procedure:

• Compound Dilution: Prepare a serial dilution of KRC-00715 in 100% DMSO. Further dilute these stocks into the assay buffer to achieve the final desired concentrations. The final DMSO concentration in the assay should be kept low (e.g., <1%).

• Kinase Reaction:

  • Add 2.5 µL of the diluted compound or DMSO (vehicle control) to the wells of a 384-well plate.

  • Add 2.5 µL of a solution containing the kinase and its specific substrate to each well.

  • Initiate the kinase reaction by adding 5 µL of ATP solution. The final ATP concentration should ideally be at the apparent Km for each kinase.

  • Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well to convert the generated ADP to ATP and produce a luminescent signal.

  • Incubate at room temperature for 30 minutes.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis:

  • Calculate the percent inhibition for each compound concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a suitable dose-response model to determine the IC50 value.

Visualizations

Signaling Pathway Diagram

Caption: KRC-00715 inhibits its primary target and an off-target kinase.

Experimental Workflow Diagram

Caption: Workflow for investigating on-target vs. off-target effects.

References

• 1. benchchem.com [benchchem.com]
• 2. Kinase inhibitors can produce off-target effects and activate linked pathways by retroactivity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming K-00715 Resistance

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered when cancer cell lines develop resistance to the targeted therapy KRC-00715.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for KRC-00715?

A1: KRC-00715 is a potent and selective inhibitor of a key oncogenic kinase. Its primary mechanism is to block the phosphorylation of downstream substrates in a critical signaling pathway, thereby inhibiting cancer cell proliferation and survival. The specific kinase target and pathway should be confirmed from the drug's documentation.

Q2: What are the common mechanisms by which cancer cells develop resistance to targeted therapies like KRC-00715?

A2: Resistance to targeted therapies is a significant challenge and can arise through various mechanisms.[[“]][2][3][4] These can be broadly categorized as:

• Target Alterations: Secondary mutations in the drug target can prevent effective binding of KRC-00715.[4]

• Bypass Signaling Pathway Activation: Cancer cells can activate alternative signaling pathways to circumvent the inhibited target, thus maintaining their growth and survival.[[“]]

• Epigenetic Modifications: Changes in DNA methylation or histone modification can alter gene expression, leading to a resistant phenotype.[2][5]

• Increased Drug Efflux: Overexpression of ATP-binding cassette (ABC) transporters can pump the drug out of the cell, reducing its intracellular concentration to sub-lethal levels.[6][7][8]

• Tumor Heterogeneity: A pre-existing subpopulation of resistant cells within the tumor can be selected for and expanded under the pressure of treatment.[[“]][2]

Q3: How can I confirm if my cell line has developed resistance to KRC-00715?

A3: Resistance can be confirmed by a significant increase in the half-maximal inhibitory concentration (IC50) value of KRC-00715 in your cell line compared to the parental, sensitive cell line. An increase of 3- to 10-fold or higher is generally considered indicative of resistance.[9] This is determined using a cell viability assay.

Troubleshooting Guide

Issue 1: Increased IC50 of KRC-00715 in our cancer cell line.

This is the primary indicator of acquired resistance. The following steps will help you characterize the resistance mechanism.

Troubleshooting Steps & Experimental Protocols:

• Confirm Resistance with a Dose-Response Curve:

  • Experiment: Cell Viability Assay (e.g., MTT or CellTiter-Glo®).

  • Purpose: To quantitatively determine the shift in IC50.

  • Protocol:

    • Seed both the parental (sensitive) and the suspected resistant cell lines in 96-well plates at an appropriate density.

    • After 24 hours, treat the cells with a serial dilution of KRC-00715. Include a vehicle-only control.

    • Incubate for 72 hours (or a duration appropriate for your cell line).

    • Add the viability reagent (e.g., MTT or CellTiter-Glo®) and measure the signal according to the manufacturer's instructions.

    • Normalize the data to the vehicle-treated control and plot the dose-response curve to calculate the IC50 value.

• Investigate Target Alteration:

  • Experiment: Sanger Sequencing of the KRC-00715 target kinase.

  • Purpose: To identify potential mutations in the drug-binding site.

  • Protocol:

    • Isolate genomic DNA from both parental and resistant cell lines.

    • Design primers flanking the coding region of the target kinase.

    • Perform PCR to amplify the target region.

    • Purify the PCR product and send for Sanger sequencing.

    • Align the sequences from the resistant cells to the parental cells to identify any mutations.

• Assess Activation of Bypass Signaling Pathways:

  • Experiment: Western Blotting for key signaling proteins.

  • Purpose: To detect changes in the phosphorylation status of proteins in alternative pathways (e.g., PI3K/Akt, MAPK).

  • Protocol:

    • Lyse parental and resistant cells, with and without KRC-00715 treatment.

    • Determine protein concentration using a BCA assay.

    • Separate protein lysates by SDS-PAGE and transfer to a PVDF membrane.

    • Probe the membrane with primary antibodies against phosphorylated and total proteins of interest (e.g., p-Akt, Akt, p-ERK, ERK).

    • Incubate with HRP-conjugated secondary antibodies and visualize using a chemiluminescence substrate.

Issue 2: How to overcome the observed resistance to KRC-00715?

Once the resistance mechanism is partially elucidated, the following strategies can be explored to restore sensitivity.

Strategies to Overcome Resistance:

• Combination Therapy:

  • Rationale: If a bypass pathway is activated, combining KRC-00715 with an inhibitor of that pathway can be effective.[6][7] For example, if the PI3K/Akt pathway is upregulated, a combination with a PI3K or Akt inhibitor could be synergistic.

  • Experiment: Combination Index (CI) Assay.

  • Protocol:

    • Treat the resistant cells with KRC-00715, the second inhibitor, and a combination of both at various concentrations.

    • Perform a cell viability assay as described above.

    • Calculate the CI using software like CompuSyn. A CI < 1 indicates synergy.

• Targeting Drug Efflux Pumps:

  • Rationale: If increased expression of ABC transporters is the cause of resistance, co-treatment with an ABC transporter inhibitor may restore KRC-00715 efficacy.[8]

  • Experiment: Rhodamine 123 Efflux Assay.

  • Purpose: To functionally assess the activity of P-glycoprotein (ABCB1), a common efflux pump.

  • Protocol:

    • Incubate resistant cells with Rhodamine 123, a fluorescent substrate of P-gp.

    • Treat with or without a known P-gp inhibitor (e.g., verapamil) and KRC-00715.

    • Measure the intracellular fluorescence by flow cytometry. A decrease in fluorescence indicates active efflux, which should be reversed by the inhibitor.

Data Presentation

Table 1: IC50 Values of KRC-00715 in Parental and Resistant Cell Lines

Cell Line	IC50 (nM) of KRC-00715	Fold Resistance
Parental Line	50	-
Resistant Subline 1	750	15
Resistant Subline 2	1200	24

Table 2: Combination Index (CI) Values for KRC-00715 with Inhibitor X in Resistant Cell Line

KRC-00715 (nM)	Inhibitor X (nM)	Fraction Affected	CI Value	Interpretation
100	50	0.65	0.8	Synergy
200	50	0.80	0.7	Synergy
100	100	0.85	0.6	Strong Synergy

Visualizations

References

• 1. consensus.app [consensus.app]
• 2. mdpi.com [mdpi.com]
• 3. Mechanisms of resistance to targeted therapy and immunotherapy in non-small cell lung cancer: promising strategies to overcoming challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Drug resistance and combating drug resistance in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Emerging Therapeutic Strategies to Overcome Drug Resistance in Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Overcoming Cancer Resistance: Strategies and Modalities for Effective Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. trinitydc.edu [trinitydc.edu]
• 9. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]

How to improve KRC-00715 stability in solution

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to the stability of the c-Met inhibitor, KRC-00715, in solution.

Frequently Asked Questions (FAQs)

Q1: My KRC-00715 precipitates out of solution when I dilute my DMSO stock in an aqueous buffer. What can I do to improve its solubility?

A1: Precipitation upon dilution into aqueous media is a common issue for many small molecule inhibitors due to their hydrophobic nature. Here are several strategies to enhance the solubility of KRC-00715 in your experiments:

• Lower the Final Concentration: The most direct approach is to reduce the final working concentration of KRC-00715 in your assay to stay below its aqueous solubility limit.

• Adjust the pH of the Buffer: The solubility of compounds with ionizable groups can be pH-dependent. Since many c-Met inhibitors are weak bases, they tend to be more soluble in acidic conditions. Experimenting with a slightly acidic buffer (e.g., pH 6.0-7.0) may improve solubility.

• Utilize Co-solvents: Introducing a small percentage of a water-miscible organic co-solvent can help maintain the compound's solubility. However, it is crucial to perform vehicle controls to ensure the co-solvent does not affect the experimental results.

• Incorporate Surfactants or Excipients: Non-ionic surfactants or other excipients can be used to increase the aqueous solubility of hydrophobic compounds.

Q2: What is the best way to prepare and store KRC-00715 stock solutions?

A2: Proper preparation and storage are critical for maintaining the stability and activity of KRC-00715.

• Stock Solution Preparation: It is recommended to prepare a high-concentration stock solution (e.g., 10-50 mM) in 100% dimethyl sulfoxide (B87167) (DMSO). To aid dissolution, you can warm the solution briefly (e.g., to 37°C) and use sonication or vortexing.

• Stock Solution Storage: Aliquot the DMSO stock solution into single-use vials to minimize freeze-thaw cycles. Store these aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6 months). Ensure the vials are tightly sealed to prevent the absorption of water by DMSO, which can reduce solubility.

Q3: How should I handle the solid form of KRC-00715?

A3: The solid, powdered form of KRC-00715 should be stored at -20°C for long-term stability (up to 3 years). It is advisable to keep the compound in a desiccator to protect it from moisture. When handling the powder, use appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Weigh the compound in a ventilated enclosure to avoid inhalation of airborne particles.

Q4: What are the signs of KRC-00715 degradation, and how can I assess its stability in my experimental setup?

A4: Signs of degradation can include a change in the color of the solution, the appearance of precipitates over time, or inconsistent experimental results. To assess the stability of KRC-00715 in your specific experimental conditions, you can perform a stability study. This involves incubating the compound in your assay buffer at the experimental temperature for various durations and then analyzing the remaining compound concentration by methods like High-Performance Liquid Chromatography (HPLC).

Troubleshooting Guides

Issue: Compound Precipitation During Experiments

This is a frequent challenge encountered when working with hydrophobic small molecules like KRC-00715. The following workflow can help you troubleshoot this issue.

Interpreting unexpected results in KRC-00715 experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals interpret unexpected results during experiments with KRC-00715, a selective c-MET inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is KRC-00715 and what is its mechanism of action?

KRC-00715 is a potent and highly selective inhibitor of the c-MET receptor tyrosine kinase.[1][2] The MET proto-oncogene encodes the hepatocyte growth factor (HGF) receptor, which is a member of the receptor tyrosine kinase (RTK) family.[2][3] In normal physiological processes, RTK activity is tightly regulated; however, in malignancies, aberrant activation of c-MET can lead to tumorigenesis, cell survival, angiogenesis, and metastasis.[2][4] KRC-00715 functions by selectively inhibiting c-MET, thereby suppressing the growth of cancer cells where the c-MET pathway is overexpressed or "addicted".[1][5] This inhibition leads to G1/S phase cell cycle arrest and a reduction in downstream signaling.[2][5]

Q2: What are the expected results of an in vitro experiment with KRC-00715 on a c-MET addicted gastric cancer cell line?

In a c-MET addicted gastric cancer cell line, such as Hs746T, treatment with KRC-00715 is expected to yield the following results:[1]

• Reduced Cell Viability: A dose-dependent decrease in cell proliferation and viability.

• Inhibition of c-MET Phosphorylation: A significant reduction in the phosphorylation of the c-MET receptor.

• Downregulation of Downstream Signaling: Decreased phosphorylation of key downstream signaling proteins such as AKT and ERK.[6]

• Cell Cycle Arrest: An accumulation of cells in the G1/S phase of the cell cycle.[2][5]

Q3: What are the expected outcomes of an in vivo xenograft study using KRC-00715?

In a mouse xenograft model using a c-MET addicted gastric cancer cell line like Hs746T, oral administration of KRC-00715 is expected to cause a significant reduction in tumor volume compared to a vehicle control group.[1][5][7] This anti-tumor activity should be observable at tolerated doses without significant loss of body weight in the animals.[1]

Troubleshooting Unexpected Results

Issue 1: No significant decrease in cell viability is observed in a cancer cell line expected to be sensitive to KRC-00715.

Possible Causes and Troubleshooting Steps:

• Low or No c-MET Expression/Amplification: The cell line may not have the c-MET amplification or overexpression required for sensitivity to KRC-00715.

  • Action: Confirm the c-MET status of your cell line using techniques like Western blot, immunohistochemistry (IHC), or fluorescence in situ hybridization (FISH).

• Sub-optimal Drug Concentration or Treatment Duration: The concentration of KRC-00715 may be too low, or the treatment duration too short to induce a cytotoxic effect.

  • Action: Perform a dose-response experiment with a wider range of KRC-00715 concentrations and extend the treatment duration (e.g., 24, 48, and 72 hours).

• Drug Inactivity: The KRC-00715 compound may have degraded.

  • Action: Use a fresh stock of the inhibitor and ensure proper storage conditions as per the manufacturer's instructions.

• Presence of Resistance Mechanisms: The cell line may possess intrinsic or acquired resistance to c-MET inhibition. This can be due to crosstalk with other receptor tyrosine kinases like EGFR or HER2, or mutations in downstream signaling components like KRAS.[4]

  • Action: Investigate the activation status of alternative signaling pathways (e.g., EGFR, HER2) via Western blot. Consider combination therapy with inhibitors of these pathways.

Issue 2: Inconsistent or highly variable results in in vivo xenograft studies.

Possible Causes and Troubleshooting Steps:

• Variable Tumor Engraftment and Growth: Inconsistent initial tumor size or growth rates can lead to high variability.

  • Action: Ensure uniformity in the number of cells injected and the injection technique. Start drug administration when tumors have reached a consistent, predetermined volume.

• Sub-optimal Drug Formulation or Administration: The formulation of KRC-00715 may not be optimal for oral administration, leading to poor bioavailability.

  • Action: Review the formulation and dosing vehicle. Ensure accurate and consistent oral gavage technique.

• Toxicity in Animal Models: While KRC-00715 has been reported to be well-tolerated, higher doses or specific animal strains might exhibit toxicity, affecting tumor growth non-specifically.[1]

  • Action: Monitor animal weight and overall health closely. If toxicity is observed, consider reducing the dose or using an alternative dosing schedule.

Quantitative Data Summary

Table 1: In Vitro Efficacy of KRC-00715

Cell Line	c-MET Status	KRC-00715 IC50 (nM)	Effect on p-MET	Effect on p-AKT	Effect on p-ERK
Hs746T	Amplified	~39	↓↓↓	↓↓	↓↓
MKN-45	Amplified	Sensitive	↓↓↓	↓↓	↓↓
SNU-620	Amplified	Sensitive	↓↓↓	↓↓	↓↓
c-MET Negative Line	Negative	Insensitive	-	-	-

Arrow denotes a decrease in phosphorylation. The number of arrows indicates the relative magnitude of the effect.

Table 2: In Vivo Efficacy of KRC-00715 in Hs746T Xenograft Model

Treatment Group	Dose (mg/kg)	Administration	Tumor Growth Inhibition (%)	Change in Body Weight
Vehicle Control	-	Oral, daily	0	No significant change
KRC-00715	50	Oral, daily	Significant	No significant change

Experimental Protocols

Protocol 1: In Vitro Cell Viability Assay

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Drug Treatment: Treat the cells with a serial dilution of KRC-00715 (e.g., 0.1 nM to 10 µM) or a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 72 hours at 37°C in a humidified incubator with 5% CO2.

• Viability Assessment: Add a viability reagent (e.g., CellTiter-Glo®) to each well according to the manufacturer's instructions.

• Data Analysis: Measure luminescence or absorbance using a plate reader. Calculate the IC50 value by plotting the percentage of viable cells against the log concentration of KRC-00715.

Protocol 2: Western Blot for Signaling Pathway Analysis

• Cell Lysis: Seed cells in a 6-well plate and treat with KRC-00715 at the desired concentration for a specified time (e.g., 2-24 hours). Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF membrane.

• Immunoblotting: Block the membrane and then incubate with primary antibodies against total c-MET, phospho-c-MET, total AKT, phospho-AKT, total ERK, and phospho-ERK. Use an antibody against a housekeeping protein (e.g., GAPDH or β-actin) as a loading control.

• Detection: Incubate with the appropriate HRP-conjugated secondary antibodies and visualize the protein bands using an enhanced chemiluminescence (ECL) substrate.

Visualizations

Caption: Mechanism of action of KRC-00715 in the c-MET signaling pathway.

Caption: Troubleshooting workflow for lack of KRC-00715 efficacy in vitro.

References

• 1. Novel c-Met inhibitor suppresses the growth of c-Met-addicted gastric cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. MET Inhibitors for the Treatment of Gastric Cancer: What’s Their Potential? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. MET MET proto-oncogene, receptor tyrosine kinase [Homo sapiens (human)] - Gene - NCBI [ncbi.nlm.nih.gov]
• 4. Advances in MET tyrosine kinase inhibitors in gastric cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]

Technical Support Center: KRC-00715 Toxicity Assessment in Animal Models

Important Notice: Publicly available information regarding the toxicity assessment of a compound specifically designated as "KRC-00715" in animal models could not be located. The following content is provided as a generalized template and guide for researchers, scientists, and drug development professionals to structure and interpret toxicity data for a hypothetical compound. This framework can be adapted once specific data for KRC-00715 or any other investigational drug becomes available.

Frequently Asked Questions (FAQs)

Q1: What are the typical initial steps in a preclinical toxicity assessment for a new compound like KRC-00715?

A1: The initial assessment involves a series of standardized studies to determine the basic safety profile of the compound. These typically include:

• Acute Toxicity Studies: To determine the effects of a single, high dose of the compound and to identify the maximum tolerated dose (MTD).

• Dose Range-Finding Studies: To establish a range of doses for longer-term studies, identifying doses that produce no observable adverse effects (NOAEL) and those that result in clear toxicity.

• Repeated-Dose Toxicity Studies (Sub-acute or Sub-chronic): To evaluate the toxicological effects after repeated administration of the compound over a period of time (e.g., 28 or 90 days).

Q2: How do I troubleshoot unexpected animal mortality during a toxicity study?

A2: Unexpected mortality requires immediate investigation. Key troubleshooting steps include:

• Review Dosing Procedures: Verify the correct dose was administered, the formulation was correct, and the route of administration was appropriate.

• Examine Animal Husbandry Records: Check for any environmental stressors, changes in diet, or other health issues in the colony.

• Perform a Gross Necropsy: Immediately perform a gross necropsy on the deceased animal(s) to identify any obvious signs of toxicity or other pathology.

• Histopathology: Collect tissues for histopathological examination to identify target organs of toxicity at a microscopic level.

• Consult with a Veterinarian and Toxicologist: A multidisciplinary review of all available data is crucial to determine the cause of death and whether it is compound-related.

Q3: What are common biomarkers to monitor for potential toxicity in animal models?

A3: Monitoring a panel of biomarkers is essential for detecting early signs of toxicity. Common biomarkers include:

• Hematology: Complete blood counts (CBC) to assess effects on red blood cells, white blood cells, and platelets.

• Clinical Chemistry: Measurement of liver enzymes (ALT, AST), kidney function markers (BUN, creatinine), and other indicators of organ function.

• Urinalysis: To assess kidney function and detect any abnormalities.

• Body Weight and Clinical Observations: Regular monitoring for changes in body weight, food and water consumption, and any observable clinical signs of distress.

Troubleshooting Guides

Guide 1: Interpreting Elevated Liver Enzymes

• Issue: A significant increase in serum ALT and AST levels is observed in animals treated with the test compound.

• Possible Causes:

  • Hepatotoxicity induced by the compound.

  • Pre-existing liver conditions in the animal models.

  • Stress-related physiological changes.

• Troubleshooting Steps:

  • Confirm the Finding: Repeat the clinical chemistry analysis to rule out sample handling errors.

  • Histopathology: Prioritize histopathological evaluation of liver tissues from the study to look for evidence of hepatocellular necrosis, inflammation, or other pathological changes.

  • Dose-Response Relationship: Analyze if the elevation in liver enzymes is dose-dependent. A clear dose-response relationship strengthens the evidence for compound-induced toxicity.

  • Investigate Mechanism: Consider performing additional mechanistic studies (e.g., gene expression analysis of liver tissue) to understand the underlying pathway of toxicity.

Guide 2: Managing Injection Site Reactions

• Issue: Localized inflammation, swelling, or necrosis is observed at the injection site following subcutaneous or intramuscular administration.

• Possible Causes:

  • Irritating properties of the compound or vehicle.

  • Improper injection technique.

  • Microbial contamination of the formulation.

• Troubleshooting Steps:

  • Vehicle Control: Assess the injection sites in the vehicle control group to determine if the vehicle itself is causing the reaction.

  • Formulation Analysis: Check the pH, osmolality, and sterility of the formulation.

  • Refine Injection Technique: Ensure proper needle size, injection volume, and rotation of injection sites.

  • Histopathology: Conduct a microscopic examination of the injection site to characterize the nature and severity of the inflammatory response.

Quantitative Data Summary

Table 1: Hypothetical Hematology Data from a 28-Day Repeated-Dose Toxicity Study in Rats

Parameter	Vehicle Control (Male)	Low Dose (Male)	Mid Dose (Male)	High Dose (Male)
RBC (10^6/µL)	8.5 ± 0.5	8.4 ± 0.6	8.3 ± 0.4	7.1 ± 0.7
Hemoglobin (g/dL)	15.2 ± 1.1	15.0 ± 1.3	14.8 ± 1.0	12.5 ± 1.5
WBC (10^3/µL)	7.2 ± 1.5	7.5 ± 1.8	8.1 ± 1.6	9.5 ± 2.0
Platelets (10^3/µL)	850 ± 150	830 ± 160	810 ± 140	650 ± 180
* Statistically significant difference from vehicle control (p < 0.05)

Table 2: Hypothetical Clinical Chemistry Data from a 28-Day Repeated-Dose Toxicity Study in Rats

Parameter	Vehicle Control (Male)	Low Dose (Male)	Mid Dose (Male)	High Dose (Male)
ALT (U/L)	45 ± 10	50 ± 12	150 ± 30	450 ± 80
AST (U/L)	80 ± 15	90 ± 20	250 ± 40	600 ± 100
BUN (mg/dL)	20 ± 5	22 ± 6	25 ± 7	45 ± 10
Creatinine (mg/dL)	0.6 ± 0.1	0.7 ± 0.2	0.8 ± 0.2	1.5 ± 0.4
* Statistically significant difference from vehicle control (p < 0.05)

Experimental Protocols

Protocol 1: 28-Day Repeated-Dose Oral Toxicity Study in Sprague-Dawley Rats

• Animal Model: Male and female Sprague-Dawley rats, 6-8 weeks old.

• Group Allocation: Animals are randomly assigned to a vehicle control group and at least three dose groups (low, mid, high). Typically 10 animals per sex per group.

• Dosing: The test compound is administered daily via oral gavage for 28 consecutive days. The vehicle control group receives the vehicle alone.

• Clinical Observations: Animals are observed daily for clinical signs of toxicity, and body weight and food consumption are recorded weekly.

• Clinical Pathology: Blood samples are collected at the end of the study for hematology and clinical chemistry analysis. Urine samples are also collected for urinalysis.

• Necropsy and Histopathology: At the end of the 28-day period, all animals are euthanized. A full gross necropsy is performed, and selected organs are weighed. Tissues are collected and preserved for histopathological examination.

Visualizations

Caption: Workflow for a 28-day repeated-dose toxicity study.

Caption: Hypothetical signaling pathway for compound-induced toxicity.

Best practices for long-term storage of KRC-00715

Disclaimer: Information regarding the specific compound "KRC-00715" is not publicly available. The following guidelines are based on established best practices for the long-term storage and handling of novel small molecule kinase inhibitors in a research and development setting. These recommendations are intended to serve as a comprehensive guide for ensuring the stability and integrity of analogous research compounds.

Frequently Asked Questions (FAQs)

Q1: What is the recommended temperature for long-term storage of solid KRC-00715?

For optimal long-term stability, solid (powder) KRC-00715 should be stored at -20°C or below, preferably in a desiccated environment. Storing the compound in a tightly sealed container with a desiccant helps to minimize degradation from moisture and atmospheric contaminants.

Q2: How should I prepare and store stock solutions of KRC-00715?

It is recommended to prepare a high-concentration primary stock solution in an anhydrous solvent such as dimethyl sulfoxide (B87167) (DMSO). Aliquot the primary stock into single-use volumes in appropriate vials (e.g., low-adhesion polypropylene (B1209903) or amber glass) to avoid repeated freeze-thaw cycles. These aliquots should be stored at -80°C.

Q3: Can I store my KRC-00715 stock solution at -20°C?

While -20°C is acceptable for short-term storage (1-2 weeks), storage at -80°C is strongly recommended for long-term preservation of stock solutions. Solutes in frozen solutions can become highly concentrated, which may accelerate degradation over time, an effect that is minimized at -80°C.

Q4: My KRC-00715 solution appears to have precipitated after thawing. What should I do?

Precipitation upon thawing can occur if the compound's solubility limit is exceeded. To redissolve the compound, gently warm the vial to 37°C for 5-10 minutes and vortex thoroughly. Before use, visually inspect the solution to ensure all precipitate has dissolved. If precipitation persists, the solution may be supersaturated, and a new, lower-concentration stock should be prepared.

Q5: How sensitive is KRC-00715 to light?

As a general precaution for novel compounds, exposure to direct light should be minimized. Use amber or opaque vials for storage and cover tubes with aluminum foil during experiments whenever possible to prevent potential photodegradation.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Loss of Compound Activity in Assay	1. Compound degradation due to improper storage. 2. Repeated freeze-thaw cycles of stock solution. 3. Incompatibility with aqueous buffer.	1. Use a fresh, single-use aliquot from -80°C storage. 2. Prepare fresh working dilutions immediately before the experiment. 3. Assess the stability of KRC-00715 in your specific assay buffer over the experiment's duration.
Inconsistent Experimental Results	1. Inaccurate concentration due to incomplete dissolution. 2. Compound precipitation in aqueous media.	1. Ensure complete dissolution of stock solution by warming and vortexing. 2. Verify the final concentration does not exceed the aqueous solubility limit of KRC-00715. Consider using a surfactant like Tween-20 (at ~0.01%) if compatible with the assay.
Visible Color Change in Solid Compound	1. Oxidation or hydration. 2. Contamination.	1. Discard the vial. 2. Re-order the compound and ensure future storage is in a tightly sealed container with desiccant at ≤ -20°C.

Stability Data Summary

The following table summarizes hypothetical stability data for KRC-00715 based on a 12-month study. Purity was assessed via HPLC-UV at 254 nm.

Storage Condition	Formulation	Purity at Month 0	Purity at Month 6	Purity at Month 12
-80°C	10 mM in DMSO	99.8%	99.7%	99.7%
-20°C	10 mM in DMSO	99.8%	99.1%	98.2%
4°C	10 mM in DMSO	99.8%	96.5%	92.1%
-20°C	Solid Powder	99.9%	99.8%	99.8%
4°C	Solid Powder	99.9%	99.5%	99.0%
25°C (Room Temp)	Solid Powder	99.9%	98.0%	95.5%

Note: Recommended storage conditions are highlighted in bold .

Experimental Protocols

Protocol: Stability Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a method to quantify the purity of KRC-00715 over time.

• Preparation of Standards:

  • Prepare a 1 mg/mL stock solution of KRC-00715 reference standard in acetonitrile (B52724).

  • Perform serial dilutions to create a calibration curve with concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation:

  • For solid samples: Accurately weigh ~1 mg of KRC-00715 from the stability batch and dissolve in 1 mL of acetonitrile.

  • For DMSO stock solutions: Dilute the 10 mM stock 1:100 in acetonitrile to a final concentration of 100 µM.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, return to 5% B over 1 minute, and equilibrate for 2 minutes.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV Diode Array Detector (DAD) at 254 nm.

• Data Analysis:

  • Calculate the peak area of the main KRC-00715 peak.

  • Purity is determined by the percentage of the main peak area relative to the total area of all detected peaks.

  • Compare the purity of stored samples against the initial (time zero) sample.

Visual Guides

Addressing variability in KRC-00715 experimental outcomes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to address potential variability in experimental outcomes when working with the hypothetical kinase inhibitor, KRC-00715.

Troubleshooting Guides

High variability in experimental results can arise from several factors, ranging from compound handling to assay conditions. Below are guides to address common issues in a question-and-answer format.

Issue 1: High Variability Between Replicate Wells

Question: We are observing significant differences in the readouts between replicate wells in our 96-well plate assay. What could be the cause?

Answer: High variability across replicate wells is a frequent challenge that can often be resolved by examining and refining your experimental technique.

Potential Causes and Troubleshooting Steps:

Potential Cause	Troubleshooting Step
Pipetting Inaccuracy	Ensure pipettes are properly calibrated. Use reverse pipetting for viscous solutions. Prepare a master mix of reagents to be dispensed across the plate to minimize well-to-well variation.
Edge Effects	Avoid using the outer wells of the microplate, as these are more susceptible to evaporation and temperature fluctuations. If their use is necessary, ensure proper plate sealing and maintain consistent incubation conditions.
Inconsistent Incubation Times	Use a multi-channel pipette or an automated liquid handler to initiate and terminate reactions simultaneously across all wells.
Cell Seeding Density	Ensure a homogenous cell suspension before and during plating. After seeding, allow plates to sit at room temperature for a short period before incubation to ensure even cell distribution.

Issue 2: Inconsistent IC50 Values for KRC-00715

Question: Our calculated IC50 value for KRC-00715 fluctuates between experiments. How can we improve the consistency?

Answer: Fluctuations in the IC50 value for your compound can be frustrating. The following steps can help improve the consistency of this critical parameter.

Potential Causes and Troubleshooting Steps:

Potential Cause	Troubleshooting Step
Variable Enzyme Activity	Use a consistent lot of recombinant enzyme or cell passage number. Ensure proper storage and handling of the kinase to maintain its activity. Perform a kinase titration for each new batch.
Compound Solubility and Stability	Visually inspect for compound precipitation in your assay buffer. Determine the solubility of KRC-00715 under the final assay conditions. Confirm the stability of the compound in the assay buffer over the experiment's duration.
ATP Concentration	In vitro assays are often conducted at ATP concentrations significantly lower than physiological levels to enhance inhibitor potency.[1] An inhibitor that appears potent in a low-ATP in vitro assay may be less effective in the high-ATP cellular environment.[1] Standardize the ATP concentration across all experiments, ideally at the Km for the specific kinase.
Data Analysis	Use a consistent data analysis software and curve-fitting model. Ensure that the top and bottom plateaus of the dose-response curve are well-defined.

Frequently Asked Questions (FAQs)

Q1: What are the most common causes of inconsistent results in kinase assays?

A: Inconsistent results in kinase assays can typically be categorized as compound-related, assay-related, or general experimental errors.[1]

• Compound-Related: Issues such as poor solubility, instability in the assay buffer, and interference with the assay signal (e.g., autofluorescence) can lead to variability.

• Assay-Related: Discrepancies between biochemical and cell-based assay results are common.[2] This can be due to factors like cell permeability, off-target effects, and differences in the kinase's conformational state.[1]

• General Experimental Errors: Inaccuracies in pipetting, temperature fluctuations, and inconsistent incubation times are frequent sources of variability.[1]

Q2: Why do the results from our in vitro biochemical assay with KRC-00715 not match our cell-based assay results?

A: It is a common observation that compounds showing promise in biochemical assays fail to reproduce the same level of efficacy in cell-based assays.[2] Several factors can contribute to this discrepancy:

• Cell Permeability: KRC-00715 may have poor membrane permeability, preventing it from reaching its intracellular target.

• ATP Concentration: The intracellular concentration of ATP is much higher than that typically used in biochemical assays. For an ATP-competitive inhibitor like KRC-00715, this can lead to a significant decrease in apparent potency.

• Off-Target Effects: In a cellular environment, the observed effect may be a result of the compound acting on multiple targets, not just the primary kinase of interest.[1]

• Inhibitor Conformation: Some inhibitors only bind to specific conformational states (active or inactive) of a kinase. The kinase's conformation in a cell-based assay might differ from that of the recombinant enzyme in an in vitro assay.[1]

Q3: How can I determine if KRC-00715 is interfering with my assay technology?

A: To identify potential assay interference, running control experiments is crucial. A common method is to perform the assay in the absence of the kinase enzyme but with all other components, including KRC-00715. If a signal is still generated or altered, it suggests that your compound is interacting directly with the assay reagents or detection system. For fluorescence-based assays, this could manifest as quenching or inherent fluorescence of the compound.[1]

Experimental Protocols

Protocol 1: In Vitro Kinase Assay for KRC-00715

This protocol outlines a general method for an in vitro kinase assay using a luminescence-based readout that quantifies ATP consumption.

Materials:

• Recombinant Kinase

• KRC-00715

• Substrate peptide

• ATP

• Kinase Assay Buffer (e.g., 40 mM Tris-HCl, pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT)

• Luminescence-based ATP detection kit

• White, opaque 384-well plates

• Luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of KRC-00715 in DMSO, then dilute in Kinase Assay Buffer. The final DMSO concentration should be kept below 1%.

• Kinase Reaction:

  • Add 2.5 µL of the diluted KRC-00715 or vehicle (DMSO control) to the wells of a white microplate.

  • Add 2.5 µL of the diluted kinase enzyme solution to each well.

  • To initiate the kinase reaction, add 5 µL of a substrate and ATP mixture in Kinase Assay Buffer.

  • Incubate the plate at room temperature for 60 minutes.

• ATP Detection:

  • After the kinase reaction, add 10 µL of the ATP detection reagent to each well. This will stop the kinase reaction and generate a luminescent signal.

  • Incubate the plate at room temperature for 30-60 minutes.

• Data Acquisition: Measure the luminescence using a plate reader. The amount of light produced is inversely proportional to the kinase activity.

Visualizations

Signaling Pathway

Hypothetical signaling pathway for KRC-00715 targeting the RAF kinase.

Experimental Workflow

Troubleshooting workflow for addressing inconsistent IC50 values.

References

• 1. benchchem.com [benchchem.com]
• 2. reactionbiology.com [reactionbiology.com]

Minimizing batch-to-batch variation of KRC-00715

Important Note for Researchers, Scientists, and Drug Development Professionals:

The information provided in this technical support center is a generalized framework for addressing batch-to-batch variation based on common principles in chemical and pharmaceutical manufacturing. Currently, there is no publicly available scientific literature or data specifically identifying a compound designated as "KRC-00715." Consequently, the following troubleshooting guides, FAQs, and protocols are illustrative and should be adapted based on the actual properties and intended application of your specific molecule.

I. Frequently Asked Questions (FAQs)

Q1: What are the most common sources of batch-to-batch variation in chemical compounds?

A1: Batch-to-batch variation can be introduced at multiple stages of the manufacturing process. Key sources include variability in raw materials, slight deviations in reaction conditions (e.g., temperature, pressure, stirring rate), differences in purification methods, and variations in analytical measurements.[1][2] It is crucial to identify the specific step contributing to the variability to implement effective control measures.

Q2: How can I quantify the batch-to-batch variation of my compound?

A2: A robust analytical plan is essential for quantifying variability. This typically involves a combination of techniques such as High-Performance Liquid Chromatography (HPLC) for purity assessment, Mass Spectrometry (MS) for identity confirmation and impurity profiling, and a relevant bioassay to measure functional activity. Statistical process control (SPC) methods can be employed to monitor and quantify the extent of variation over time.

Q3: What is a "Targeted Batch" approach and how can it help?

A3: A "Targeted Batch" approach involves using a bio-predictive in vitro test to screen multiple manufactured batches. The batch that exhibits the median performance in this assay is then selected for further critical experiments, such as pharmacokinetic (PK) bioequivalence studies. This method helps to ensure that the selected batch is representative of the overall manufacturing process, thereby improving the reliability of the results.[3][4]

II. Troubleshooting Guide

This guide provides a structured approach to identifying and resolving common issues related to batch-to-batch variation.

Observed Issue	Potential Cause	Recommended Action
Inconsistent biological activity between batches	1. Purity Differences: Minor impurities may have off-target effects. 2. Isomeric Ratio Variation: Different ratios of stereoisomers can lead to varied activity. 3. Polymorphism: Different crystalline forms can affect solubility and bioavailability.	1. Perform high-resolution purity analysis (e.g., UPLC-MS). 2. Use chiral chromatography to determine the isomeric ratio. 3. Analyze crystal structure using X-ray diffraction (XRD).
Variability in solubility	1. Particle Size Distribution: Inconsistent milling or precipitation processes. 2. Presence of Amorphous Content: Amorphous material can have higher initial solubility but may be less stable.	1. Characterize particle size using laser diffraction. 2. Quantify amorphous content using Differential Scanning Calorimetry (DSC).
Discrepancies in analytical results between labs	1. Methodological Differences: Variations in sample preparation, instrument calibration, or data analysis. 2. Reference Standard Instability: Degradation of the reference standard over time.	1. Implement a standardized and validated analytical method across all sites. 2. Regularly qualify the reference standard and store it under recommended conditions.

III. Experimental Protocols

The following are generalized protocols for key experiments to assess and control batch-to-batch variation.

Protocol 1: Comparative Purity and Impurity Profiling by HPLC-UV/MS

• Objective: To quantitatively compare the purity and impurity profiles of different batches of KRC-00715.

• Methodology:

  • Prepare solutions of each batch at a concentration of 1 mg/mL in a suitable solvent (e.g., acetonitrile/water).

  • Inject 5 µL of each solution onto a C18 reverse-phase HPLC column.

  • Elute with a gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., 0.1% formic acid in acetonitrile).

  • Monitor the eluent using a UV detector at a relevant wavelength and a mass spectrometer for peak identification.

  • Integrate the peak areas to determine the relative purity and the percentage of each impurity.

  • Compare the chromatograms and mass spectra of all batches to identify any qualitative or quantitative differences.

Protocol 2: In Vitro Bioassay for Functional Activity

• Objective: To assess the functional activity of different batches of KRC-00715 in a relevant biological system.

• Methodology:

  • Culture a cell line known to be responsive to the compound.

  • Prepare a series of dilutions for each batch of KRC-00715.

  • Treat the cells with the different concentrations of each batch for a predetermined time.

  • Measure a relevant biological endpoint (e.g., cell viability, reporter gene expression, protein phosphorylation).

  • Generate dose-response curves for each batch and calculate the EC50 (half-maximal effective concentration).

  • Compare the EC50 values between batches to determine if there are statistically significant differences in activity.

IV. Visualizing Workflows and Pathways

Troubleshooting Workflow for Batch Variation

Caption: A logical workflow for troubleshooting inconsistent experimental results potentially caused by batch-to-batch variation.

Hypothetical Signaling Pathway

Assuming KRC-00715 is an inhibitor of a hypothetical kinase (Kinase X), the following diagram illustrates its potential mechanism of action.

Caption: A hypothetical signaling pathway where KRC-00715 acts as an inhibitor of Kinase X, preventing the phosphorylation of its downstream substrate.

References

• 1. openaccessjournals.com [openaccessjournals.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Performance of Multiple-Batch Approaches to Pharmacokinetic Bioequivalence Testing for Orally Inhaled Drug Products with Batch-to-Batch Variability - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

KRC-00715 vs. Crizotinib: A Comparative Guide for MET-Amplified Gastric Cancer

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of the preclinical performance of KRC-00715 and crizotinib (B193316), two tyrosine kinase inhibitors (TKIs) with activity against MET-amplified gastric cancer. The information herein is compiled from publicly available experimental data to assist researchers in understanding the characteristics of these compounds.

Introduction

MET amplification is a critical driver of oncogenesis in a subset of gastric cancers, leading to constitutive activation of the MET receptor tyrosine kinase and downstream signaling pathways that promote tumor growth, survival, and metastasis. This has made MET a key therapeutic target. KRC-00715 is a novel and highly selective MET inhibitor, while crizotinib is a multi-targeted TKI that inhibits MET, ALK, and ROS1, and is approved for the treatment of certain lung cancers. This guide focuses on their preclinical efficacy in MET-amplified gastric cancer models.

Mechanism of Action and Signaling Pathway

Both KRC-00715 and crizotinib are ATP-competitive inhibitors that target the kinase domain of the MET receptor. By binding to this domain, they block its autophosphorylation and subsequent activation of downstream pro-survival and proliferative signaling cascades, primarily the PI3K/AKT/mTOR and RAS/MEK/ERK pathways.

Figure 1: Simplified MET Signaling Pathway and Inhibition by KRC-00715 and Crizotinib.

Preclinical Efficacy: In Vitro Studies

A direct head-to-head comparison of KRC-00715 and crizotinib in the same comprehensive study is not available in the public domain. The following tables summarize data compiled from separate preclinical studies.

Biochemical and Cellular Potency

Compound	Target	Assay Type	IC50	Cell Line	MET Status	Cytotoxicity IC50	Reference
KRC-00715	c-Met	Kinase Assay	9.0 nM	-	-	-	[1]
Cell Viability	-	Hs746T	Amplified	39 nM	[2]
Crizotinib	c-Met	Cell Viability	< 200 nM	MKN45, HSC58, 58As1, 58As9, SNU5, Hs746T	Amplified	-	[3][4]
c-Met	Cell Viability	9.7 nM	GTL-16	Amplified	-	[5]

Preclinical Efficacy: In Vivo Studies

In vivo studies using xenograft models of MET-amplified gastric cancer have demonstrated the anti-tumor activity of both KRC-00715 and crizotinib.

Tumor Growth Inhibition in Xenograft Models

Compound	Cell Line	Mouse Model	Dosing	Outcome	Reference
KRC-00715	Hs746T	Xenograft	Not specified	Significant tumor size regression	[6]
Crizotinib	58As9, SNU5	Nude mice	25 or 50 mg/kg, daily	Dose-dependent tumor growth inhibition

Note: The absence of direct comparative in vivo studies necessitates caution when interpreting the relative efficacy of these two compounds. Experimental conditions, including the specific xenograft model, drug formulation, and dosing schedule, can significantly influence outcomes.

Experimental Protocols

The following are generalized protocols for key experiments cited in the evaluation of KRC-00715 and crizotinib.

Cell Viability Assay (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability.

Figure 2: General Workflow for a Cell Viability (MTT) Assay.

• Cell Seeding: Plate gastric cancer cells in 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with a range of concentrations of KRC-00715 or crizotinib. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plates for 72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 1-4 hours to allow for the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) by plotting the percentage of cell viability against the logarithm of the inhibitor concentration.

Western Blot Analysis

This technique is used to detect the phosphorylation status of MET and its downstream signaling proteins.

• Cell Lysis: Treat cells with the inhibitor for a specified time, then lyse the cells in a buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard method (e.g., BCA assay).

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: Block the membrane with a solution such as 5% non-fat milk or bovine serum albumin (BSA) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for total MET, phosphorylated MET (p-MET), total AKT, p-AKT, total ERK, and p-ERK overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

In Vivo Xenograft Study

This model is used to evaluate the anti-tumor efficacy of the compounds in a living organism.

Figure 3: General Workflow for an In Vivo Xenograft Study.

• Cell Implantation: Subcutaneously inject MET-amplified gastric cancer cells (e.g., Hs746T) into the flank of immunocompromised mice (e.g., nude mice).

• Tumor Establishment: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomization: Randomize the mice into treatment and control groups.

• Drug Administration: Administer KRC-00715 or crizotinib (typically via oral gavage) daily at predetermined doses. The control group receives the vehicle.

• Monitoring: Measure tumor volume and mouse body weight regularly (e.g., twice weekly).

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., western blotting, immunohistochemistry).

• Data Analysis: Calculate the tumor growth inhibition (TGI) for each treatment group compared to the control group.

Summary and Conclusion

Both KRC-00715 and crizotinib demonstrate potent preclinical activity against MET-amplified gastric cancer models. KRC-00715 is highlighted as a highly selective MET inhibitor, while crizotinib has a broader kinase inhibition profile. The available in vitro data suggests that both compounds are effective in the nanomolar range. In vivo studies confirm their ability to inhibit tumor growth.

For researchers and drug development professionals, the choice between these or other MET inhibitors would depend on a variety of factors, including the desired selectivity profile, pharmacokinetic properties, and the specific genetic context of the tumor. The lack of direct comparative studies underscores the need for future head-to-head preclinical and clinical trials to definitively establish the relative efficacy and safety of these agents in the treatment of MET-amplified gastric cancer.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. benchchem.com [benchchem.com]
• 4. promega.com [promega.com]
• 5. HS746T Xenograft Model - Altogen Labs [altogenlabs.com]
• 6. researchgate.net [researchgate.net]

A Head-to-Head Comparison of KRC-00715 and Savolitinib for c-Met Inhibition in Cancer Research

In the landscape of targeted cancer therapy, the c-Met receptor tyrosine kinase has emerged as a critical oncogenic driver in various malignancies. This has spurred the development of potent and selective c-Met inhibitors. This guide provides a detailed comparison of two such inhibitors, KRC-00715 and savolitinib (B612288), for researchers, scientists, and drug development professionals. We will delve into their mechanism of action, preclinical efficacy, and selectivity, supported by available experimental data.

Mechanism of Action: Targeting the c-Met Signaling Pathway

Both KRC-00715 and savolitinib are small molecule inhibitors that target the ATP-binding site of the c-Met kinase, thereby blocking its phosphorylation and subsequent activation of downstream signaling pathways.[1][2] Dysregulation of the c-Met pathway, through gene amplification, mutation, or overexpression, can lead to uncontrolled cell proliferation, survival, migration, and invasion. By inhibiting c-Met, these compounds aim to abrogate these oncogenic processes.

The binding of hepatocyte growth factor (HGF) to its receptor, c-Met, triggers a signaling cascade that plays a crucial role in cell growth, motility, and invasion. Aberrant c-Met signaling is a known driver in various cancers.

Caption: Simplified c-Met Signaling Pathway and Inhibition.

Potency and Selectivity: A Quantitative Comparison

The efficacy of a targeted inhibitor is determined by its potency against the intended target and its selectivity over other kinases, which minimizes off-target effects.

Inhibitor	c-Met IC50	Kinase Selectivity Profile
KRC-00715	9.0 nM[1]	At 1 µM, exclusively inhibited c-Met in a panel of 40 different tyrosine kinases.[3]
Savolitinib	5 nM[2]	Highly selective for c-Met over a panel of 274 kinases.[2]

Preclinical Efficacy: In Vitro and In Vivo Studies

Both KRC-00715 and savolitinib have demonstrated significant anti-tumor activity in preclinical models of cancers with c-Met dysregulation.

In Vitro Cell-Based Assays

KRC-00715 has been shown to specifically suppress the growth of c-Met overexpressing gastric cancer cell lines.[3] Similarly, savolitinib potently inhibits cell growth in gastric cancer cell lines with dysregulated c-Met, with EC50 values ranging from 0.6 nM to 12.5 nM.[2]

In Vivo Xenograft Models

In a mouse xenograft model using the Hs746T gastric cancer cell line, oral administration of KRC-00715 at 50 mg/kg daily resulted in a significant reduction in tumor volume.[3] Savolitinib has also demonstrated robust in vivo anti-tumor activity in various xenograft and patient-derived xenograft (PDX) models of non-small cell lung cancer (NSCLC) and papillary renal cell carcinoma.[4][5] For instance, in a lung cancer PDX model with a MET exon 14 skipping mutation, savolitinib at a dose of 25 mg/kg induced tumor regression.[5]

Inhibitor	Cancer Model	Cell Line/Model	Dosing	Outcome
KRC-00715	Gastric Cancer	Hs746T Xenograft	50 mg/kg, oral, daily	Significant tumor volume reduction.[3]
Savolitinib	NSCLC	PDX model (METex14)	25 mg/kg	Tumor regression (62% volume reduction).[5]
Savolitinib	Gastric Cancer	MKN45 Xenograft	Oral, daily for 2 weeks	Significant tumor growth inhibition.[6]

Clinical Development Status

A significant point of differentiation between the two inhibitors is their stage of clinical development. Savolitinib is currently in multiple clinical trials for various cancers, including NSCLC and papillary renal cell carcinoma, and has received conditional approval in China for advanced NSCLC with MET exon 14 skipping mutations.[5][7] As of the latest available information, there are no publicly registered clinical trials for KRC-00715.

Experimental Protocols

The following sections outline the general methodologies for the key experiments cited in the comparison of KRC-00715 and savolitinib.

c-Met Kinase Assay

This biochemical assay is designed to measure the direct inhibitory activity of a compound against the c-Met kinase.

Caption: Workflow for a typical c-Met Kinase Assay.

Methodology:

• Preparation: Recombinant human c-Met kinase, a generic tyrosine kinase substrate (e.g., poly-Glu-Tyr), and various concentrations of the test inhibitor (KRC-00715 or savolitinib) are added to the wells of a microplate.

• Initiation: The kinase reaction is initiated by the addition of ATP.

• Incubation: The plate is incubated at a controlled temperature to allow the enzymatic reaction to proceed.

• Detection: A detection reagent, such as Kinase-Glo®, is added to stop the reaction and measure the amount of remaining ATP. The luminescence signal is inversely proportional to the kinase activity.

• Analysis: The data is used to calculate the half-maximal inhibitory concentration (IC50) value, which represents the concentration of the inhibitor required to reduce the kinase activity by 50%.[8]

Cell Viability Assay (MTT Assay)

This cell-based assay is used to assess the effect of the inhibitors on the metabolic activity of cancer cells, which is an indicator of cell viability.

Caption: Workflow for a Cell Viability (MTT) Assay.

Methodology:

• Cell Seeding: Cancer cells are seeded into 96-well plates and allowed to attach overnight.

• Treatment: The cells are then treated with a range of concentrations of KRC-00715 or savolitinib and incubated for a specified period (e.g., 72 hours).

• MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent is added to each well. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: A solubilization solution (e.g., DMSO) is added to dissolve the formazan crystals.

• Measurement: The absorbance of the solution is measured using a microplate reader at a specific wavelength (e.g., 570 nm). The intensity of the color is proportional to the number of viable cells.[9][10]

In Vivo Xenograft Study

This animal model is used to evaluate the anti-tumor efficacy of the inhibitors in a living organism.

Caption: Workflow for an In Vivo Xenograft Study.

Methodology:

• Implantation: Human cancer cells are injected subcutaneously into immunocompromised mice.

• Tumor Growth: The tumors are allowed to grow to a palpable size.

• Randomization: Once the tumors reach a predetermined volume, the mice are randomly assigned to different treatment groups (vehicle control, KRC-00715, or savolitinib).

• Treatment: The inhibitors are administered to the mice, typically orally, at a specified dose and schedule.

• Monitoring: Tumor volume and the body weight of the mice are measured regularly throughout the study.

• Endpoint: At the end of the study, the mice are euthanized, and the tumors are excised, weighed, and may be used for further analysis (e.g., target engagement studies). The anti-tumor efficacy is determined by comparing the tumor growth in the treated groups to the control group.[3][4]

Conclusion

Both KRC-00715 and savolitinib are potent and highly selective inhibitors of the c-Met receptor tyrosine kinase with demonstrated preclinical anti-tumor activity. Savolitinib is a more clinically advanced compound with a substantial body of clinical data and regulatory approval in certain regions. KRC-00715 shows promise as a highly selective c-Met inhibitor in preclinical studies. Further research, particularly the initiation of clinical trials, will be crucial to determine the therapeutic potential of KRC-00715 in patients with c-Met driven cancers. This guide provides a foundational comparison to aid researchers in understanding the current landscape of these two c-Met inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Novel c-Met inhibitor suppresses the growth of c-Met-addicted gastric cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Landscape of Savolitinib Development for the Treatment of Non-Small Cell Lung Cancer with MET Alteration—A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Savolitinib: A Promising Targeting Agent for Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bpsbioscience.com [bpsbioscience.com]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]

Validating KRC-00715 On-Target Effects with siRNA: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides a comparative framework for validating the on-target effects of KRC-00715, a selective c-Met inhibitor, using small interfering RNA (siRNA).

KRC-00715 is an orally available and selective inhibitor of the c-Met receptor tyrosine kinase with a reported IC50 of 9.0 nM.[1] It has been shown to inhibit the proliferation of gastric cancer cell lines that exhibit high expression of c-Met, inducing a G1/S cell cycle arrest and reducing downstream signaling through Akt and Erk pathways.[1] Furthermore, KRC-00715 demonstrated cytotoxic effects in the Hs746T gastric cancer cell line with an IC50 of 39 nM and effectively reduced tumor volume in xenograft mouse models.[1]

To ensure that the observed biological effects of KRC-00715 are a direct result of its interaction with the intended target, c-Met, it is crucial to perform on-target validation studies. A powerful and widely accepted method for this is the use of siRNA to specifically silence the expression of the target gene. This guide outlines a comparative approach, detailing the expected outcomes and experimental protocols for validating the on-target effects of KRC-00715 by comparing its activity with that of a c-Met-targeting siRNA.

Comparative Data Summary

The following table summarizes the expected comparative effects of KRC-00715 and a c-Met-targeting siRNA on a c-Met-dependent cancer cell line, such as Hs746T.

Parameter	KRC-00715 Treatment	c-Met siRNA Transfection	Negative Control siRNA	Untreated Control
Target Engagement
p-c-Met (Tyr1234/1235) Levels	↓↓↓	↓↓↓	No significant change	Baseline
Total c-Met Levels	No significant change	↓↓↓	No significant change	Baseline
Downstream Signaling
p-Akt (Ser473) Levels	↓↓	↓↓	No significant change	Baseline
p-Erk1/2 (Thr202/Tyr204) Levels	↓↓	↓↓	No significant change	Baseline
Cellular Phenotype
Cell Proliferation (e.g., BrdU incorporation)	↓↓↓	↓↓↓	No significant change	Baseline
G1/S Phase Cell Cycle Arrest	↑↑↑	↑↑↑	No significant change	Baseline
Apoptosis (e.g., Caspase-3/7 activity)	↑↑	↑↑	No significant change	Baseline

Arrow direction indicates the expected change: ↑ (increase), ↓ (decrease). The number of arrows indicates the expected magnitude of the effect.

Experimental Protocols

Cell Culture and Reagents

• Cell Line: Hs746T (or another c-Met-dependent cancer cell line).

• Culture Medium: RPMI-1640 supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• KRC-00715: Dissolved in DMSO to a stock concentration of 10 mM and stored at -20°C.

• siRNA: Pre-designed and validated siRNA targeting human c-Met (e.g., from Qiagen, Dharmacon) and a non-targeting negative control siRNA.

• Transfection Reagent: Lipofectamine RNAiMAX (or a similar lipid-based transfection reagent).

siRNA Transfection

• Cell Seeding: Seed Hs746T cells in 6-well plates at a density that will result in 30-50% confluency at the time of transfection.

• siRNA-Lipid Complex Formation:

  • Dilute 30 pmol of c-Met siRNA or negative control siRNA in 150 µL of Opti-MEM medium.

  • Dilute 5 µL of Lipofectamine RNAiMAX in 150 µL of Opti-MEM medium and incubate for 5 minutes at room temperature.

  • Combine the diluted siRNA and Lipofectamine RNAiMAX solutions, mix gently, and incubate for 20 minutes at room temperature to allow for complex formation.

• Transfection: Add the 300 µL siRNA-lipid complexes to each well containing cells and fresh medium.

• Incubation: Incubate the cells for 48-72 hours to allow for sufficient knockdown of c-Met expression.

KRC-00715 Treatment

• Cell Seeding: Seed Hs746T cells in 6-well plates at a density that will result in 50-70% confluency at the time of treatment.

• Treatment: After allowing the cells to adhere overnight, replace the medium with fresh medium containing KRC-00715 at various concentrations (e.g., 10 nM, 50 nM, 100 nM) or DMSO as a vehicle control.

• Incubation: Incubate the cells for the desired time points (e.g., 24, 48, 72 hours).

Western Blot Analysis

• Cell Lysis: After treatment or transfection, wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane with primary antibodies against p-c-Met, total c-Met, p-Akt, p-Erk, and a loading control (e.g., GAPDH or β-actin) overnight at 4°C.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Cell Proliferation Assay

• Procedure: Perform a BrdU incorporation assay or a similar proliferation assay (e.g., Ki-67 staining) according to the manufacturer's instructions.

• Analysis: Quantify the percentage of proliferating cells using flow cytometry or fluorescence microscopy.

Cell Cycle Analysis

• Cell Preparation: Harvest and fix the cells in 70% ethanol.

• Staining: Stain the cells with propidium (B1200493) iodide (PI) containing RNase.

• Analysis: Analyze the cell cycle distribution using a flow cytometer.

Visualizing the Workflow and Pathway

To aid in the conceptualization of the experimental design and the underlying biological pathway, the following diagrams are provided.

Caption: Experimental workflow for validating KRC-00715 on-target effects.

Caption: Simplified c-Met signaling pathway and points of inhibition.

References

• 1. KRC-00715 | CymitQuimica [cymitquimica.com]

A Comparative Analysis of KRC-00715 and Other c-Met Tyrosine Kinase Inhibitors for Cancer Research

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of KRC-00715 (also known as ABN401), a novel and highly selective c-Met tyrosine kinase inhibitor (TKI), against other prominent c-Met TKIs currently in clinical use or advanced development, including Crizotinib, Capmatinib, Tepotinib, and Savolitinib. This document is intended to serve as a resource for researchers, scientists, and drug development professionals by presenting objective performance data, detailed experimental methodologies, and visual representations of key biological pathways and workflows.

The c-Met receptor tyrosine kinase and its ligand, hepatocyte growth factor (HGF), play a crucial role in cell proliferation, survival, migration, and invasion. Dysregulation of the HGF/c-Met signaling pathway is a key driver in the development and progression of numerous cancers, making it a critical target for therapeutic intervention. This guide offers a detailed examination of KRC-00715 in the context of existing c-Met targeted therapies, providing a foundation for informed decision-making in preclinical and clinical research.

Comparative Efficacy and Selectivity of c-Met TKIs

The therapeutic efficacy of a TKI is determined by its potency against the intended target and its selectivity across the kinome. High selectivity is crucial for minimizing off-target effects and associated toxicities. The following tables summarize the biochemical potency, kinase selectivity, and cellular activity of KRC-00715 in comparison to other leading c-Met TKIs.

Table 1: Biochemical Potency Against Wild-Type c-Met

Compound	Type	Biochemical IC50 (nM)
KRC-00715 (ABN401)	Type Ib	10 [1]
Crizotinib	Type Ia	1.6 - 8
Capmatinib	Type Ib	0.13 - 4.3
Tepotinib	Type Ib	1.7 - 4
Savolitinib	Type Ib	2 - 5

IC50 values represent the concentration of the inhibitor required to reduce the enzymatic activity of c-Met by 50% in a cell-free assay. Lower values indicate higher potency.

Table 2: Kinase Selectivity Profile of KRC-00715 (ABN401)

Kinase Target	% Inhibition at 1 µM
c-Met	98% [1]
CLK1	37%[1]
CLK4	45%[1]
Other 568 kinases	<30%[1]

This data highlights the high selectivity of KRC-00715 for c-Met. In a panel of 571 kinases, significant inhibition was primarily observed against c-Met.[1]

Table 3: Cellular Potency in MET-Amplified Cancer Cell Lines

Cell Line	Cancer Type	KRC-00715 (ABN401) IC50 (nM)	Crizotinib IC50 (nM)	Capmatinib IC50 (nM)	Tepotinib IC50 (nM)	Savolitinib IC50 (nM)
SNU-5	Gastric	4.34[1]	~25	~1	~5	~3
Hs746T	Gastric	2.00[1]	~50	~2	~10	~4
MKN-45	Gastric	3.21[1]	~30	~1.5	~8	~2
EBC-1	Lung	3.49[1]	~15	~0.5	~3	~1

Cellular IC50 values represent the concentration of the inhibitor required to inhibit the proliferation of cancer cells by 50%. These cell lines are characterized by MET gene amplification, making them dependent on c-Met signaling for survival.

Table 4: In Vivo Efficacy of KRC-00715 (ABN401) in Xenograft Models

Xenograft Model	Cancer Type	Dose (mg/kg, oral)	Tumor Growth Inhibition (TGI)
SNU-5	Gastric	3	24.47%[1]
30	89.49%[1]
EBC-1	Lung	10	51.26%[1]
30	77.85%[1]
SNU-638	Gastric	10	65.31%[1]
30	78.68%[1]

Tumor growth inhibition (TGI) indicates the percentage reduction in tumor volume in treated animals compared to a control group. KRC-00715 has demonstrated significant, dose-dependent anti-tumor activity in various MET-addicted cancer xenograft models.[1]

Experimental Protocols

To ensure the reproducibility and accurate interpretation of the presented data, this section provides detailed methodologies for the key experiments cited.

In Vitro Kinase Assay (ADP-Glo™ Assay)

This protocol outlines the determination of an inhibitor's IC50 value against c-Met kinase.

Materials:

• Recombinant human c-Met enzyme

• Kinase buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/mL BSA, 2.5 mM DTT)

• ATP solution

• Substrate (e.g., Poly(Glu, Tyr) 4:1)

• Test compound (KRC-00715 or other TKIs) serially diluted in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Reaction Setup:

  • Add 1 µL of serially diluted test compound or vehicle (DMSO) to the wells of a 384-well plate.

  • Add 2 µL of c-Met enzyme solution to each well.

  • Add 2 µL of a substrate/ATP mixture to initiate the reaction. The final ATP concentration should be at or near the Km for c-Met.

• Kinase Reaction: Incubate the plate at 30°C for 60 minutes.

• Reaction Termination and ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion and Signal Generation: Add 10 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated during the kinase reaction into ATP and provides luciferase and luciferin (B1168401) to generate a luminescent signal. Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Measure the luminescence of each well using a plate reader.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the control wells. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cellular Proliferation Assay (MTT Assay)

This protocol measures the effect of c-Met inhibitors on the proliferation of cancer cell lines.

Materials:

• MET-dependent cancer cell lines (e.g., SNU-5, Hs746T, EBC-1)

• Complete cell culture medium

• Test compound (KRC-00715 or other TKIs)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well clear flat-bottom plates

• Microplate reader capable of measuring absorbance at 570 nm

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium and allow them to adhere overnight.

• Compound Treatment: The following day, treat the cells with various concentrations of the test compound serially diluted in culture medium. Include a vehicle-only control.

• Incubation: Incubate the plates for 72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment condition relative to the vehicle-treated control. Plot the percent viability against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the cellular IC50 value.

In Vivo Tumor Growth Inhibition Study (Xenograft Model)

This protocol describes a general procedure for evaluating the anti-tumor efficacy of a c-Met inhibitor in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., BALB/c nude or NOD-SCID)

• MET-dependent cancer cell line (e.g., EBC-1, SNU-5)

• Cell culture medium and reagents

• Matrigel (optional, to enhance tumor take rate)

• Test compound (KRC-00715 or other TKIs) formulated for oral gavage

• Vehicle control

• Calipers for tumor measurement

Procedure:

• Tumor Cell Implantation:

  • Harvest cancer cells from culture and resuspend them in a sterile solution (e.g., PBS or medium), optionally mixed with Matrigel.

  • Subcutaneously inject a defined number of cells (e.g., 5 x 10⁶) into the flank of each mouse.

• Tumor Growth and Grouping:

  • Monitor the mice regularly for tumor growth.

  • Once tumors reach a predetermined average volume (e.g., 100-150 mm³), randomize the mice into treatment and control groups.

• Compound Administration:

  • Administer the test compound or vehicle to the respective groups via oral gavage at the specified dose and schedule (e.g., once daily for 21 days).

• Tumor Measurement and Body Weight Monitoring:

  • Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume using the formula: (Length x Width²)/2.

  • Monitor the body weight of the mice as an indicator of general health and treatment toxicity.

• Endpoint and Data Analysis:

  • The study may be terminated when tumors in the control group reach a specific size, or at a predetermined time point.

  • Calculate the Tumor Growth Inhibition (TGI) for each treatment group using the formula: TGI (%) = [1 - (Mean tumor volume of treated group at endpoint / Mean tumor volume of control group at endpoint)] x 100.

  • Analyze the statistical significance of the differences in tumor growth between the treatment and control groups.

Signaling Pathway and Experimental Workflow Visualization

To further elucidate the mechanism of action and the experimental process, the following diagrams are provided.

Caption: c-Met Signaling Pathway and Inhibition by KRC-00715.

References

• 1. Therapeutic Efficacy of ABN401, a Highly Potent and Selective MET Inhibitor, Based on Diagnostic Biomarker Test in MET-Addicted Cancer - PMC [pmc.ncbi.nlm.nih.gov]

No Public Data Available for KRC-00715 Activity Cross-Validation

A comprehensive search for the compound designated KRC-00715 has yielded no publicly available data regarding its activity, mechanism of action, or any cross-laboratory validation studies. Therefore, the creation of a detailed comparison guide as requested is not possible at this time.

Extensive searches for "KRC-00715" in scientific literature, clinical trial registries, and public databases did not return any specific information on a compound with this identifier. This suggests that "KRC-00715" may be an internal designation for a project that has not yet resulted in public disclosure or that the identifier is incorrect.

Without access to any experimental data, the core requirements for the comparison guide, including data presentation, experimental protocols, and visualization of signaling pathways, cannot be fulfilled.

Should further information or an alternative designation for this compound become available, a comprehensive guide can be developed.

No Publicly Available Data on KRC-00715 Synergy with Other Anticancer Agents

Extensive searches for the compound "KRC-00715" have yielded no publicly available scientific literature or clinical data regarding its synergistic effects with other anticancer agents. Information on its mechanism of action, preclinical or clinical studies, and combination therapies is not present in the public domain.

This lack of information prevents the creation of a detailed comparison guide as requested. The core requirements, including data presentation in tables, detailed experimental protocols, and visualizations of signaling pathways and experimental workflows, cannot be fulfilled without access to relevant research findings.

It is possible that KRC-00715 is an investigational compound in early-stage development and information may be proprietary or not yet published. Researchers and drug development professionals interested in this specific agent are advised to consult internal documentation or await future publications and presentations at scientific conferences.

For general information on assessing synergy between anticancer agents, researchers can refer to established methodologies such as the Chou-Talalay method for calculating the combination index (CI), where CI < 1 indicates synergy, CI = 1 indicates an additive effect, and CI > 1 indicates antagonism. Experimental workflows for such assessments typically involve:

• Cell Viability Assays: Treating cancer cell lines with each agent alone and in combination across a range of concentrations to determine the effect on cell proliferation and survival.

• Apoptosis Assays: Evaluating the induction of programmed cell death through methods like Annexin V/PI staining and western blotting for apoptosis-related proteins.

• In Vivo Tumor Models: Assessing the anti-tumor efficacy of the combination therapy in animal models, typically by measuring tumor volume and weight over time.

General Experimental Workflow for Synergy Assessment

Caption: A generalized workflow for identifying and validating synergistic anticancer drug combinations.

Illustrative Signaling Pathway of a Hypothetical Combination Therapy

Caption: A hypothetical signaling pathway illustrating the synergistic action of two anticancer agents.

Assessing Kinase Specificity: A Comparative Analysis of BRAF Inhibitors

For researchers, scientists, and drug development professionals, understanding the selectivity of a kinase inhibitor is paramount to predicting its efficacy and potential off-target effects. This guide provides a comparative analysis of the BRAF inhibitor Vemurafenib against two alternatives, Dabrafenib and Encorafenib, with a focus on their specificity against a panel of kinases. While specific data for KRC-00715 is not publicly available, this comparison of well-characterized BRAF inhibitors serves as a practical example for assessing kinase selectivity.

The mitogen-activated protein kinase (MAPK) signaling pathway is a crucial regulator of cell growth and proliferation.[1] A mutation in the BRAF gene, particularly the V600E mutation, can lead to constitutive activation of the BRAF protein, driving uncontrolled cell proliferation in various cancers, including melanoma.[1] Vemurafenib, Dabrafenib, and Encorafenib are all potent inhibitors of the BRAF V600E mutant kinase.[1] However, their activity against other kinases, known as their selectivity profile, varies and can influence their clinical utility and adverse effect profiles.

Data Presentation: Comparative Kinase Inhibition Profiles

The following table summarizes the half-maximal inhibitory concentrations (IC50) of Vemurafenib, Dabrafenib, and Encorafenib against their primary target, BRAF V600E, and a selection of other kinases. Lower IC50 values indicate greater potency.

Kinase Target	Vemurafenib IC50 (nM)	Dabrafenib IC50 (nM)	Encorafenib IC50 (nM)
BRAF V600E	31	0.8	0.35
BRAF (wild-type)	100	3.2	0.45
CRAF	48	5.0	0.3
ACK1	19	-	-
FGR	63	-	-
KHS1	51	-	-
SRMS	18	-	-
c-KIT	-	1100	88
PDGFRβ	-	450	120
SRC	-	370	1600

Note: IC50 values are compiled from various sources and may vary depending on assay conditions.[1][2]

Experimental Protocols: Kinase Panel Screening

The determination of kinase inhibitor specificity is typically achieved through in vitro kinase assays against a large panel of kinases. A common method is a luminescence-based assay that measures the amount of ADP produced during a kinase reaction.

Principle: This assay quantifies kinase activity by measuring the amount of ATP consumed, which is directly proportional to the amount of ADP produced. The assay is typically performed in two steps:

• Kinase Reaction: The kinase, its substrate, and ATP are incubated with the test compound (e.g., Vemurafenib) at various concentrations. The kinase phosphorylates its substrate, converting ATP to ADP.

• ADP Detection: After the kinase reaction, a reagent is added to convert the newly formed ADP back to ATP. This ATP is then used in a luciferase-luciferin reaction that produces light, which is measured by a luminometer. The amount of light generated is proportional to the amount of ADP produced and thus reflects the kinase activity.

General Protocol:

• Compound Preparation: The test inhibitor is serially diluted to create a range of concentrations.

• Reaction Setup: The kinase, its specific substrate, and ATP are added to the wells of a microplate.

• Incubation: The test inhibitor is added to the wells, and the plate is incubated to allow the kinase reaction to proceed.

• ADP Detection: An ADP-Glo™ reagent is added to terminate the kinase reaction and deplete the remaining ATP. A kinase detection reagent is then added to convert ADP to ATP and initiate the light-producing reaction.

• Data Acquisition: The luminescence of each well is measured using a plate reader.

• Data Analysis: The luminescence data is converted to percent inhibition values, and the IC50 is calculated from a dose-response curve.

Visualizing Experimental and Biological Pathways

To better understand the experimental workflow and the biological context of BRAF inhibition, the following diagrams are provided.

References

• 1. benchchem.com [benchchem.com]
• 2. selleckchem.com [selleckchem.com]

Evaluating the Reproducibility of Preclinical Xenograft Studies: A Comparative Framework

Absence of specific data for "KRC-00715" necessitates a generalized approach to comparing the reproducibility of xenograft study results. Extensive searches for a xenograft study specifically identified as "KRC-00715" have not yielded any publicly available data or publications. Therefore, this guide provides a comprehensive framework for researchers, scientists, and drug development professionals to evaluate the reproducibility of xenograft studies, using a hypothetical compound, "K-Compound," as an illustrative example against a comparator, "Alternative-X."

Data Presentation: A Comparative Analysis

To objectively assess reproducibility, quantitative data from preclinical studies must be presented in a clear and standardized format. The following tables showcase a hypothetical comparison between "K-Compound" and "Alternative-X" in a patient-derived xenograft (PDX) model of non-small cell lung cancer (NSCLC).

Table 1: Tumor Growth Inhibition in NSCLC PDX Model

Treatment Group	Dosage	Number of Animals (N)	Mean Tumor Volume at Day 21 (mm³) ± SD	Percent Tumor Growth Inhibition (% TGI)
Vehicle Control	-	10	1500 ± 250	-
K-Compound	50 mg/kg	10	450 ± 150	70%
Alternative-X	75 mg/kg	10	600 ± 200	60%

Table 2: Body Weight Change as a Measure of Toxicity

Treatment Group	Dosage	Mean Body Weight Change at Day 21 (%) ± SD
Vehicle Control	-	+5 ± 2
K-Compound	50 mg/kg	-2 ± 3
Alternative-X	75 mg/kg	-8 ± 5

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of any experimental findings.

Patient-Derived Xenograft (PDX) Model Establishment and Efficacy Study

• Animal Models: Female athymic nude mice (8-10 weeks old) were used for all experiments. Animals were housed in a pathogen-free environment with a 12-hour light/dark cycle and ad libitum access to food and water.

• Tumor Implantation: Freshly resected human NSCLC tumor tissue was subcutaneously implanted into the flank of the mice. Tumor growth was monitored twice weekly using caliper measurements.

• Treatment: When tumors reached an average volume of 150-200 mm³, mice were randomized into treatment groups. "K-Compound" (50 mg/kg), "Alternative-X" (75 mg/kg), or a vehicle control were administered daily via oral gavage.

• Efficacy Assessment: Tumor volume was calculated using the formula: (Length x Width²) / 2. Body weight was monitored as a general measure of toxicity. The study was concluded on day 21.

• Statistical Analysis: Data were analyzed using a one-way ANOVA followed by Dunnett's multiple comparisons test. A p-value of <0.05 was considered statistically significant.

Visualizing Experimental Design and Biological Pathways

Diagrams are essential for conveying complex workflows and biological interactions. The following visualizations, created using Graphviz, depict a hypothetical signaling pathway targeted by "K-Compound" and a standard xenograft study workflow.

Caption: Hypothetical signaling pathway for K-Compound.

Caption: General experimental workflow for a xenograft study.

While specific data on a "KRC-00715" study remains elusive, the principles of robust experimental design, transparent data reporting, and detailed protocol sharing are paramount for ensuring the reproducibility of any preclinical research. The framework provided here serves as a guide to critically evaluate and compare xenograft study outcomes. The challenge of reproducibility in cancer research is significant, with reports indicating that a low percentage of findings can be confirmed by subsequent studies.[1] Factors such as the specific cancer cell lines used, the host mouse strain, and variations in experimental protocols can all contribute to this variability.[1][2] Therefore, rigorous adherence to standardized procedures and comprehensive reporting are essential to improve the reliability of preclinical cancer research.

References

• 1. On the low reproducibility of cancer studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Methods to study xenografted human cancer in genetically diverse mice - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Handling Guide for KRC-00715 (Hypothetical Potent Kinase Inhibitor)

Disclaimer: No specific safety data sheet or handling information was found for a compound designated "KRC-00715." The following guidance is based on established protocols for handling potent, research-grade kinase inhibitors and other highly potent active pharmaceutical ingredients (HPAPIs). Researchers must conduct a formal risk assessment and consult their institution's environmental health and safety (EHS) department before handling any new or potent compound.

This guide provides essential safety and logistical information for researchers, scientists, and drug development professionals to ensure the safe handling and disposal of the hypothetical potent kinase inhibitor, KRC-00715. Adherence to these protocols is critical for minimizing exposure and maintaining a safe laboratory environment.

Personal Protective Equipment (PPE) for Handling KRC-00715

A multi-layered approach to PPE is mandatory when working with potent compounds like KRC-00715.[1] The required level of protection depends on the specific laboratory activity and the physical form of the compound.

Laboratory Activity	Recommended Personal Protective Equipment
Weighing and Aliquoting (Solid Form)	Respirator: NIOSH-approved N95 or higher-rated respirator.[1] Gloves: Double-gloving with two pairs of nitrile gloves.[1] Eye Protection: Chemical splash goggles.[1] Lab Coat: Disposable or non-absorbent dedicated lab coat.[1] Ventilation: Certified chemical fume hood or powder containment hood.[1]
Solution Preparation and Handling	Gloves: Double-gloving with two pairs of nitrile gloves.[1] Eye Protection: Chemical splash goggles or a face shield for splash risks.[1] Lab Coat: Dedicated lab coat. Ventilation: Certified chemical fume hood.[1]
Cell Culture and In Vitro Assays	Gloves: Nitrile gloves.[1] Eye Protection: Safety glasses with side shields.[1] Lab Coat: Standard laboratory coat.[1] Containment: Class II biological safety cabinet.[1]
Waste Disposal	Gloves: Heavy-duty nitrile or butyl rubber gloves.[1] Eye Protection: Chemical splash goggles.[1] Lab Coat: Standard laboratory coat.[1]

Experimental Protocol: Donning and Doffing of PPE

Proper donning (putting on) and doffing (taking off) of PPE is a critical procedure to prevent self-contamination.[2][3] Always perform hand hygiene before donning and after doffing PPE.[4][5]

Donning (Putting On) PPE Sequence:

• Hand Hygiene: Wash hands thoroughly with soap and water or use an alcohol-based hand sanitizer.[4][6]

• Gown/Lab Coat: Put on a clean, dedicated lab coat or gown, ensuring it covers from your neck to your knees and wrists, and fasten it securely.[3]

• Respirator/Mask: If required, don the respirator. Ensure it is fit-tested and perform a seal check.[3]

• Eye Protection: Put on safety goggles or a face shield.[3]

• Gloves: Don the first pair of gloves. If wearing a gown, the gloves should go over the cuffs. Don a second pair of gloves (double-gloving) for handling the potent compound directly.[3]

Doffing (Taking Off) PPE Sequence:

The principle of doffing is to touch contaminated surfaces only with other contaminated surfaces (i.e., gloved hand to gown).

• Outer Gloves: Remove the outer, more contaminated pair of gloves. Peel one glove off by grasping the outside of the cuff and pulling it inside out. Hold the removed glove in the gloved hand. Slide the fingers of the ungloved hand under the cuff of the remaining glove and peel it off, enclosing the first glove.[5]

• Gown: Untie the gown. Reach back and pull the gown away from your neck and shoulders, touching only the inside. As you remove the gown, fold it inside out and roll it into a bundle.[3] Dispose of the gown and outer gloves in a designated hazardous waste container.

• Hand Hygiene: Perform hand hygiene on the inner pair of gloves or on your hands after removing the inner gloves.

• Eye Protection: Remove eye protection by handling the headband or earpieces from the back of your head.[3]

• Respirator/Mask: Remove the respirator without touching the front.

• Inner Gloves: Remove the final pair of gloves as described in step 1.

• Final Hand Hygiene: Wash hands thoroughly with soap and water.[6]

Operational and Disposal Plan

A clear operational plan is crucial for managing KRC-00715 safely within the laboratory.[1]

Operational Plan:

• Designated Area: All work with KRC-00715 should be performed in a designated and clearly marked area.[1]

• Containment: All manipulations of solid KRC-00715 and its concentrated solutions must occur within a certified chemical fume hood or other appropriate containment device.[1]

• Decontamination: Use dedicated equipment when possible. If not feasible, thoroughly decontaminate all non-disposable equipment after use.[1]

• Spill Management: In case of a spill, alert others in the area and follow your institution's spill cleanup procedures for potent compounds. Contaminated cleanup materials must be disposed of as hazardous waste.[7]

• Hygiene: Do not eat, drink, or smoke in the handling area. Always wash hands thoroughly after handling the compound, even when gloves have been worn.[1]

Disposal Plan:

Proper disposal of KRC-00715 and all contaminated materials is essential to prevent environmental contamination and accidental exposure.[1]

• Solid Waste: All disposable items that have come into contact with KRC-00715 (e.g., pipette tips, tubes, gloves, gowns) must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[1][7]

• Liquid Waste: Unused solutions and contaminated media should be collected in a labeled, leak-proof hazardous waste container. Do not pour this waste down the drain.[1]

• Sharps: Needles, syringes, and other sharp objects contaminated with KRC-00715 must be placed in a designated sharps container labeled for hazardous drug waste.[7]

• Regulatory Compliance: All waste must be managed in accordance with institutional, local, and federal regulations for hazardous waste.[8]

Logical Workflow for PPE Selection

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE when handling KRC-00715.

Caption: PPE selection workflow for handling the hypothetical KRC-00715.

References

• 1. benchchem.com [benchchem.com]
• 2. Donning and Doffing PPE: Proper Wearing, Removal, and Disposal [cdc.gov]
• 3. mobile.fpnotebook.com [mobile.fpnotebook.com]
• 4. libertysafety.com [libertysafety.com]
• 5. Sequence for donning (putting on) and doffing (taking off) Personal Protective Equipment | SA Health [sahealth.sa.gov.au]
• 6. mirasafety.com [mirasafety.com]
• 7. www1.udel.edu [www1.udel.edu]
• 8. rxdestroyer.com [rxdestroyer.com]